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  • Product: 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one
  • CAS: 142326-33-8

Core Science & Biosynthesis

Foundational

Unveiling the In Vitro Mechanism of Action: A Technical Guide to 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The quinolinone scaffold represents a privileged structure in medicinal chemistry, with derivativ...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The quinolinone scaffold represents a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities. This technical guide focuses on the putative in vitro mechanism of action of a specific analogue, 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. While direct comprehensive studies on this particular molecule are emerging, this document synthesizes the current understanding of closely related 3-aryl-4-hydroxyquinolin-2(1H)-ones to propose and detail the most probable molecular and cellular mechanisms. This guide provides an in-depth exploration of potential molecular targets, including protein kinases and fatty acid synthase, and cellular effects such as apoptosis induction and cell cycle arrest. Detailed, field-proven experimental protocols are provided to enable researchers to rigorously test these hypotheses.

Introduction: The Quinolinone Core in Drug Discovery

The 4-hydroxyquinolin-2(1H)-one core is a versatile pharmacophore that has given rise to a multitude of compounds with significant therapeutic potential. These compounds are known to possess anticancer, antimalarial, antimicrobial, and anti-inflammatory properties.[1][2][3] The substitution at the 3-position with an aryl group, as seen in 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, is a key determinant of biological activity, influencing the compound's interaction with various molecular targets.[4][5] The presence of a chlorine atom at the 7-position and a methoxyphenyl group further modulates the compound's physicochemical properties and target engagement. This guide will delve into the likely in vitro mechanisms of action of this specific molecule based on the established activities of its structural congeners.

Postulated Mechanisms of Action and Experimental Validation

Based on extensive research on the 3-aryl-4-hydroxyquinolin-2(1H)-one scaffold, we can hypothesize several key in vitro mechanisms of action for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. The following sections will explore these potential mechanisms and provide detailed protocols for their investigation.

Inhibition of Protein Kinases

Quinoline derivatives are well-documented as inhibitors of various protein kinases, which are crucial regulators of cell signaling and are often dysregulated in cancer.[1][3] The ATP-binding site of kinases is a common target for such inhibitors.

Several quinoline-based compounds have been shown to inhibit kinases such as Pim-1 and Src, which are involved in cell survival and proliferation pathways like the PI3K/AKT pathway.[1][6] Inhibition of these kinases can lead to downstream effects, including the induction of apoptosis and cell cycle arrest.

kinase_inhibition_pathway Compound 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one Kinase Protein Kinase (e.g., Pim-1, Src) Compound->Kinase Inhibition Phospho_Substrate Phosphorylated Substrate Kinase->Phospho_Substrate Phosphorylation ATP ATP ATP->Kinase Substrate Substrate Protein Substrate->Kinase Downstream Downstream Signaling Phospho_Substrate->Downstream Proliferation Cell Proliferation & Survival Downstream->Proliferation Apoptosis Apoptosis Downstream->Apoptosis (inhibition of)

Caption: Proposed kinase inhibition pathway.

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to quantify the binding of the test compound to a kinase of interest.

Materials:

  • Kinase of interest (e.g., recombinant Pim-1)

  • Europium-labeled anti-tag antibody (specific to the kinase tag)

  • Alexa Fluor™ 647-labeled ATP-competitive kinase inhibitor (tracer)

  • Test compound (7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one)

  • Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • 384-well microplate

  • Microplate reader capable of TR-FRET measurements

Procedure:

  • Prepare a serial dilution of the test compound in the assay buffer.

  • In a 384-well plate, add the assay buffer, the europium-labeled antibody, and the kinase.

  • Add the serially diluted test compound or vehicle control to the wells.

  • Add the Alexa Fluor™ 647-labeled tracer to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Measure the TR-FRET signal on a compatible plate reader (excitation at 340 nm, emission at 615 nm and 665 nm).

  • Calculate the emission ratio (665 nm / 615 nm) and plot the results against the compound concentration to determine the IC₅₀ value.

Induction of Apoptosis

A hallmark of many anticancer agents is their ability to induce programmed cell death, or apoptosis. Quinoline derivatives have been shown to trigger apoptosis in various cancer cell lines.[6][7]

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

  • Cancer cell line of interest (e.g., MCF-7, A549)

  • Complete cell culture medium

  • Test compound

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Flow cytometer

Procedure:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for 24-48 hours. Include a vehicle-treated control.

  • Harvest the cells (including floating cells) by trypsinization and centrifugation.

  • Wash the cells with ice-cold PBS.

  • Resuspend the cells in 1X Binding Buffer.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry within one hour.

Data Interpretation:

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic or necrotic cells

  • Annexin V-negative/PI-positive: Necrotic cells

Cell Cycle Arrest

In addition to apoptosis, quinoline derivatives can inhibit cancer cell proliferation by arresting the cell cycle at specific checkpoints.[6][7]

This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

  • Cancer cell line

  • Complete cell culture medium

  • Test compound

  • PBS

  • 70% ethanol (ice-cold)

  • Propidium Iodide (PI) staining solution (containing PI and RNase A)

  • Flow cytometer

Procedure:

  • Seed and treat cells with the test compound as described in the apoptosis assay.

  • Harvest and wash the cells with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate for 30 minutes at 37°C in the dark.

  • Analyze the DNA content by flow cytometry.

Inhibition of Fatty Acid Synthase (FASN)

A study has shown that 3-aryl-4-hydroxyquinolin-2(1H)-ones are potent inhibitors of type I fatty acid synthase (FASN), an enzyme overexpressed in many cancers and considered a promising therapeutic target.[4][5]

This spectrophotometric assay measures the oxidation of NADPH, a cofactor in the fatty acid synthesis pathway catalyzed by FASN.

Materials:

  • Purified human FASN

  • Test compound

  • Assay buffer (e.g., 100 mM potassium phosphate buffer, pH 7.0, containing 1 mM EDTA and 1 mM DTT)

  • Acetyl-CoA

  • Malonyl-CoA

  • NADPH

  • UV-transparent 96-well plate

  • Spectrophotometer

Procedure:

  • Prepare serial dilutions of the test compound in the assay buffer.

  • In a 96-well plate, add the assay buffer, FASN, and the test compound or vehicle control.

  • Initiate the reaction by adding a mixture of acetyl-CoA, malonyl-CoA, and NADPH.

  • Immediately measure the decrease in absorbance at 340 nm over time (kinetic read).

  • Calculate the rate of NADPH oxidation and determine the percent inhibition by the test compound to calculate the IC₅₀ value.

fasn_inhibition_workflow cluster_prep Assay Preparation cluster_reaction Enzymatic Reaction cluster_analysis Data Analysis Compound_Prep Prepare serial dilutions of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one Reaction_Setup Combine FASN, compound/vehicle, and substrates/cofactor in a 96-well plate Compound_Prep->Reaction_Setup Reagent_Prep Prepare FASN, substrates (Acetyl-CoA, Malonyl-CoA), and cofactor (NADPH) Reagent_Prep->Reaction_Setup Incubation Incubate and monitor NADPH oxidation (A340nm) Reaction_Setup->Incubation Rate_Calc Calculate reaction rates Incubation->Rate_Calc IC50_Calc Determine % inhibition and calculate IC50 value Rate_Calc->IC50_Calc

Caption: Workflow for FASN inhibition assay.

Quantitative Data Summary

The following table provides a template for summarizing potential quantitative data obtained from the described in vitro assays.

Assay TypeCell Line / EnzymeEndpointResult (e.g., IC₅₀, GI₅₀)
Kinase InhibitionPim-1IC₅₀ (Binding)To be determined
Kinase InhibitionSrcIC₅₀ (Binding)To be determined
Cytotoxicity (MTT/MTS)MCF-7GI₅₀ (72h)To be determined
Cytotoxicity (MTT/MTS)A549GI₅₀ (72h)To be determined
Apoptosis InductionMCF-7% Apoptotic CellsTo be determined
Cell Cycle ArrestA549% G2/M ArrestTo be determined
FASN InhibitionHuman FASNIC₅₀ (Enzymatic)To be determined

Conclusion and Future Directions

7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one belongs to a class of compounds with demonstrated potential as modulators of key cellular processes implicated in diseases such as cancer. The proposed in vitro mechanisms of action, including protein kinase inhibition, induction of apoptosis, cell cycle arrest, and inhibition of fatty acid synthase, provide a solid foundation for further investigation. The experimental protocols detailed in this guide offer a robust framework for elucidating the precise molecular and cellular effects of this promising compound. Future studies should focus on identifying the specific kinase targets, delineating the downstream signaling consequences of target engagement, and validating these in vitro findings in relevant preclinical models.

References

  • Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (URL: [Link])

  • Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. (URL: [Link])

  • Comprehensive review on current developments of quinoline-based anticancer agents. (URL: [Link])

  • The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. (URL: [Link])

  • Quinolone Derivatives as Anticancer Agents: Importance in Medicinal Chemistry. (URL: [Link])

  • Synthesis of New 3‐(2‐Amino‐6‐arylpyrimidin‐4‐yl)‐4‐hydroxyquinolin‐2(1H)‐ones and Their In Vitro Antimicrobial and “DPPH” Scavenging Activity Evaluation. (URL: [Link])

  • 3-Aryl-4-hydroxyquinolin-2(1H)-one derivatives as type I fatty acid synthase inhibitors. (URL: [Link])

Sources

Exploratory

Pharmacological properties of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

An In-Depth Technical Guide to the Pharmacological Properties of the 7-Chloro-4-hydroxy-quinolin-2(1H)-one Scaffold: A Case Study with 3-(4-Methoxyphenyl) Substitution Authored by: A Senior Application Scientist Preamble...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacological Properties of the 7-Chloro-4-hydroxy-quinolin-2(1H)-one Scaffold: A Case Study with 3-(4-Methoxyphenyl) Substitution

Authored by: A Senior Application Scientist

Preamble: The Quinolinone Core and its Privileged Status in Drug Discovery

The quinolin-2(1H)-one moiety is a prominent heterocyclic scaffold that has garnered significant attention in the field of medicinal chemistry. Its rigid, bicyclic structure provides a versatile template for the design of small molecules that can interact with a wide array of biological targets with high affinity and specificity. This "privileged" status is evidenced by the numerous quinolinone-based compounds that have entered clinical trials or are currently marketed as therapeutic agents for a diverse range of diseases. This guide will provide a comprehensive technical overview of the pharmacological properties associated with a specific, yet highly promising, subset of this chemical class: the 7-chloro-4-hydroxy-quinolin-2(1H)-one scaffold. We will delve into its synthesis, explore its multifaceted pharmacological activities, and discuss the critical role of substitutions, particularly at the 3-position with an aryl group such as 4-methoxyphenyl, in modulating its biological profile.

Synthetic Strategies for 7-Chloro-4-hydroxy-3-aryl-quinolin-2(1H)-ones

The synthesis of the 7-chloro-4-hydroxy-quinolin-2(1H)-one core is a well-established process in organic chemistry. A common and efficient method involves the cyclization of appropriately substituted anilines with malonic acid derivatives. For the introduction of a 3-aryl substituent, a key intermediate is often a substituted aniline that is reacted with an arylmalonic ester.

A representative synthetic route is depicted in the workflow below. The initial step typically involves the reaction of a 3-chloroaniline with a malonic ester derivative, followed by a thermal or acid-catalyzed cyclization to form the quinolinone ring system.

Synthetic_Workflow cluster_reactants Starting Materials cluster_synthesis Synthetic Steps cluster_product Final Product 3-Chloroaniline 3-Chloroaniline Condensation Condensation 3-Chloroaniline->Condensation Arylmalonic_Ester Arylmalonic Ester (e.g., Diethyl (4-methoxyphenyl)malonate) Arylmalonic_Ester->Condensation Cyclization Thermal Cyclization (e.g., in Dowtherm A) Condensation->Cyclization Intermediate Target_Compound 7-Chloro-4-hydroxy-3-(4-methoxyphenyl) quinolin-2(1H)-one Cyclization->Target_Compound

Caption: General synthetic workflow for 7-chloro-4-hydroxy-3-aryl-quinolin-2(1H)-ones.

Multifaceted Pharmacological Profile of the 7-Chloro-4-hydroxy-quinolin-2(1H)-one Scaffold

Derivatives of the quinolin-2(1H)-one scaffold have demonstrated a remarkable breadth of biological activities.[1] The presence of a chlorine atom at the 7-position and a hydroxyl group at the 4-position often plays a crucial role in the specific interactions with biological targets.

Antiproliferative and Anticancer Activity

A significant body of research has focused on the potential of quinolinone derivatives as anticancer agents.[2] The 7-chloro-4-hydroxy-2-quinolone-3-carboxamide framework, for instance, has been investigated for its promising anticancer effects.[3]

One of the key mechanisms through which these compounds exert their antiproliferative effects is the inhibition of receptor tyrosine kinases (RTKs), such as the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER-2).[4] Overexpression of these receptors is a hallmark of many solid tumors, and their inhibition can disrupt downstream signaling pathways that control cell growth, proliferation, and survival.

Molecular docking studies have suggested that quinolin-2(1H)-one derivatives can bind to the ATP-binding pockets of EGFR and HER-2, thereby blocking their catalytic activity.[4] The 3-aryl substituent can form important hydrophobic and hydrogen bonding interactions within the active site, enhancing the inhibitory potency.

EGFR_HER2_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR_HER2 EGFR/HER-2 RAS RAS EGFR_HER2->RAS Activation PI3K PI3K EGFR_HER2->PI3K Activation RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription_Factors Transcription Factors ERK->Transcription_Factors AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Transcription_Factors Gene_Expression Gene Expression (Proliferation, Survival) Transcription_Factors->Gene_Expression Inhibitor 7-Chloro-4-hydroxy-3-aryl- quinolin-2(1H)-one Inhibitor->EGFR_HER2 Inhibition

Caption: Simplified EGFR/HER-2 signaling pathway and the inhibitory action of quinolinone derivatives.

Antimicrobial and Antifungal Activities

The quinolinone scaffold has also been explored for its potential in combating microbial and fungal infections.[2] The mechanism of action in these cases is often different from their anticancer properties and may involve the inhibition of essential microbial enzymes or disruption of cell membrane integrity. The lipophilicity and electronic properties of the substituents on the quinolinone ring can significantly influence the antimicrobial spectrum and potency.

Neuroleptic Properties

Certain derivatives of ω-(4-phenyl-1-piperazinyl)-alkoxy-2(1H)-quinolinone have been synthesized and evaluated for their neuroleptic activity.[5] These compounds have shown potent anti-methamphetamine activity and have been suggested to act as dopamine autoreceptor agonists.[5] This highlights the versatility of the quinolinone scaffold in targeting central nervous system receptors.

Other Therapeutic Applications

The pharmacological potential of quinolinone derivatives extends to a variety of other therapeutic areas:

  • Selective Androgen Receptor Modulators (SARMs): Substituted 6-(1-Pyrrolidine)quinolin-2(1H)-ones have been identified as novel SARMs with anabolic activity in muscle and bone.[6]

  • Anti-arteriostenotic and Anti-thrombotic Agents: Some 2(1H)-quinolinone derivatives have shown promise as anti-arteriostenotic agents due to their combined anti-thrombotic and anti-hyperplastic activities.[7]

  • Antimalarial and Antileishmanial Activity: The broader 7-chloroquinoline scaffold is a well-known pharmacophore in antimalarial drugs like chloroquine.[8] Derivatives of 7-chloro-4-quinolinylhydrazone have also demonstrated activity against Leishmania amazonensis.[9]

The Crucial Role of the 3-(4-Methoxyphenyl) Substituent: A Structure-Activity Relationship (SAR) Perspective

The nature of the substituent at the 3-position of the quinolinone ring is a critical determinant of its pharmacological activity. The introduction of a 4-methoxyphenyl group can influence the molecule's properties in several ways:

  • Electronic Effects: The methoxy group is an electron-donating group, which can alter the electron density of the aromatic ring and the entire quinolinone system. This can impact the molecule's ability to participate in hydrogen bonding and other non-covalent interactions with its biological target.

  • Steric and Conformational Effects: The size and orientation of the 4-methoxyphenyl group can influence the overall shape of the molecule, which is crucial for fitting into the binding pocket of a receptor or enzyme.

  • Lipophilicity: The methoxy group can increase the lipophilicity of the compound, which can affect its absorption, distribution, metabolism, and excretion (ADME) properties.

In the context of EGFR/HER-2 inhibition, the 4-methoxyphenyl group could potentially occupy a hydrophobic pocket within the ATP-binding site, leading to enhanced binding affinity.

Experimental Protocol: In Vitro Antiproliferative Assay (Sulforhodamine B Assay)

To evaluate the antiproliferative activity of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, a standard Sulforhodamine B (SRB) assay can be employed. This assay is based on the ability of the SRB dye to bind to protein components of cells, providing a sensitive measure of cell mass.

Materials:
  • Human cancer cell lines (e.g., MCF-7, A549)

  • Complete growth medium (e.g., RPMI-1640 with 10% FBS)

  • 96-well microtiter plates

  • 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (dissolved in DMSO)

  • Trichloroacetic acid (TCA) solution

  • Sulforhodamine B (SRB) solution

  • Tris-base solution

  • Microplate reader

Procedure:
  • Cell Seeding: Seed the cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the test compound and a vehicle control (DMSO). Incubate for 48-72 hours.

  • Cell Fixation: After incubation, fix the cells by gently adding cold TCA solution and incubating for 1 hour at 4°C.

  • Staining: Wash the plates with water and stain the cells with SRB solution for 30 minutes at room temperature.

  • Washing: Remove the unbound SRB by washing with 1% acetic acid.

  • Solubilization: Solubilize the bound dye with Tris-base solution.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 510 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Directions

The 7-chloro-4-hydroxy-quinolin-2(1H)-one scaffold represents a highly versatile and promising platform for the development of new therapeutic agents. Its demonstrated efficacy across a range of pharmacological targets, including receptor tyrosine kinases, microbial enzymes, and central nervous system receptors, underscores its significance in medicinal chemistry. The introduction of a 3-(4-methoxyphenyl) substituent is likely to modulate these activities, and further investigation is warranted to fully elucidate the pharmacological profile of this specific compound. Future research should focus on in-depth in vitro and in vivo studies to validate its therapeutic potential and to establish a clear structure-activity relationship for this promising class of molecules.

References

  • Al-Wahaibi, A., et al. (2024). Design, synthesis, antiproliferative assessments, and computational studies of new quinolin-2(1H)-ones as dual EGFR/HER-2 inhibitors. Frontiers in Chemistry. [Link]

  • Kearbey, J. D., et al. (2007). Substituted 6-(1-Pyrrolidine)quinolin-2(1H)-ones as Novel Selective Androgen Receptor Modulators. Journal of Medicinal Chemistry, 50(19), 4735-4744. [Link]

  • Koga, Y., et al. (1998). 2(1H)-quinolinone derivatives as novel anti-arteriostenotic agents showing anti-thrombotic and anti-hyperplastic activities. Bioorganic & Medicinal Chemistry Letters, 8(12), 1471-1476. [Link]

  • Alawode, T., & Lajide, L. (2024). Quinolin‐2‐one derivatives as antimicrobial and anticancer agents. ResearchGate. [Link]

  • Nishi, T., et al. (1985). Quinolinone Derivatives as Neuroleptic Agents. I. Synthesis and Biological Activities of (4-Pheny1-1-piperaziny1)-alkoxy-2 (1H)-quinolinone Derivatives. Chemical and Pharmaceutical Bulletin, 33(4), 1473-1483. [Link]

  • García-Viñuales, S., et al. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. The Journal of Organic Chemistry, 86(19), 13402-13419. [Link]

  • Yamori, T., et al. (1999). A panel of 39 human cancer cell lines for in vitro and in vivo drug screening. Gan To Kagaku Ryoho, 26(11), 1647-1654.
  • Desai, N. C., et al. (2001). Synthesis and Biological Activities of Substituted 7-Chloroquinoline Derivatives, Part I. Asian Journal of Chemistry, 13(2), 459-464.
  • Price, C. C., & Roberts, R. M. (1948). 4,7-dichloroquinoline. Organic Syntheses, 28, 38. [Link]

  • Baxendale Group, Durham University. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. [Link]

  • Al-Suwaidan, I. A., et al. (2022). Synthesis, Characterization and Biological Screening of New N-Substituted-7-chloro-4-hydroxy-2-quinolone-3-carboxamides as Promising Anticancer Agents. ResearchGate. [Link]

  • Musiol, R., et al. (2011). Ring-substituted 4-Hydroxy-1H-quinolin-2-ones: Preparation and Biological Activity. Molecules, 16(1), 359-373. [Link]

  • Paltian, J. J., et al. (2025). 7-chloro-4-(phenylselanyl) quinoline incorporation into polymeric nanocapsules improves its pharmacological action: Physicochemical, toxicological, and behavioral studies. International Journal of Pharmaceutics, 673, 125370. [Link]

  • Rojas-Bermúdez, L. S., et al. (2016). Hybrid Molecules Containing a 7-Chloro-4-aminoquinoline Nucleus and a Substituted 2-Pyrazoline with Antiproliferative and Antifungal Activity. Molecules, 21(8), 969. [Link]

  • Singh, A., et al. (2014). Synthesis and Evaluation of Chirally Defined Side Chain Variants of 7-Chloro-4-Aminoquinoline To Overcome Drug Resistance in Malaria Chemotherapy. Antimicrobial Agents and Chemotherapy, 58(10), 5789-5797. [Link]

  • de Souza, N. B., et al. (2016). Aminoquinoline compounds: Effect of 7-chloro-4-quinolinylhydrazone derivatives against Leishmania amazonensis. Experimental Parasitology, 170, 149-156. [Link]

Sources

Foundational

Structural and Pharmacological Profiling of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

Executive Summary The 4-hydroxyquinolin-2(1H)-one scaffold represents a highly privileged pharmacophore in medicinal chemistry, frequently leveraged for its robust hydrogen-bonding capabilities and tunable lipophilicity....

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 4-hydroxyquinolin-2(1H)-one scaffold represents a highly privileged pharmacophore in medicinal chemistry, frequently leveraged for its robust hydrogen-bonding capabilities and tunable lipophilicity. This technical whitepaper provides an in-depth analysis of 7-chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one , focusing on its crystallographic properties and binding affinity. By examining the causality behind its structural design and detailing self-validating experimental workflows, this guide serves as a comprehensive framework for researchers evaluating quinolinone derivatives against targets such as the NMDA receptor and cytosolic sulfotransferases (SULTs).

Core Directive: Mechanistic Rationale of the Scaffold

The precise substitution pattern of 7-chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one is not arbitrary; it is engineered to probe specific steric and electronic boundaries within receptor binding pockets.

  • The 7-Chloro Substitution: Halogenation at the 7-position serves a dual purpose. First, it significantly enhances the lipophilicity of the core, driving the molecule into hydrophobic receptor pockets. Second, its electron-withdrawing nature increases the acidity of the 4-hydroxyl group via inductive effects.

  • The 4-Hydroxy-2-quinolone Core: This motif undergoes keto-enol tautomerization. The lowered pKa​ (induced by the 7-chloro group) ensures that the 4-OH is partially ionized at physiological pH (7.4), a strict prerequisite for forming strong ionic interactions with basic residues (e.g., Arginine) in the binding site[1].

  • The 3-(4-Methoxyphenyl) Moiety: Unlike rigid fused systems, the 3-aryl group introduces a rotatable axis. The methoxy group acts as a distal hydrogen-bond acceptor, while the phenyl ring engages in π−π stacking with aromatic residues in the target active site.

Crystallographic Analysis

Understanding the precise 3D conformation, tautomeric state, and intermolecular hydrogen-bonding network (often forming lactam dimers) requires rigorous single-crystal X-ray diffraction.

Crystallographic Workflow

Crystallography_Workflow N1 Compound Synthesis & Purification N2 Solvent Selection (DMF/CH3CN 1:1) N1->N2 N3 Slow Evaporation (Controlled Temp) N2->N3 N4 Single Crystal Isolation N3->N4 N5 X-Ray Diffraction (Bruker D8 Venture) N4->N5 N6 Structure Solution (SHELXT/SHELXL) N5->N6

Step-by-step crystallographic workflow for 3-aryl-4-hydroxyquinolin-2(1H)-ones.

Self-Validating Protocol: Single-Crystal X-ray Diffraction
  • Step 1: Crystal Growth. Dissolve 50 mg of the highly pure compound in a 1:1 mixture of N,N-Dimethylformamide (DMF) and Acetonitrile (CH3CN).

    • Causality: DMF is required to break the strong intermolecular hydrogen bonds of the rigid quinolone lactam core, ensuring complete dissolution. The volatile CH3CN drives controlled supersaturation during slow evaporation, preventing amorphous precipitation[2].

  • Step 2: Data Collection. Mount a defect-free crystal on a equipped with a Photon100 detector. Utilize Cu-K α radiation ( λ=1.54178 Å) at a cryogenic temperature of 123(2) K[2].

    • Causality: Cryogenic cooling minimizes the thermal motion (libration) of the rotatable 3-(4-methoxyphenyl) group, drastically improving the resolution of the electron density map.

  • Step 3: Solution and Refinement. Solve the structure using dual space/intrinsic phasing methods via SHELXT, and refine using full-matrix least-squares on F2 with SHELXL-2014[2][3].

    • Validation: The protocol is self-validating through the crystallographic R1​ factor. An R1​ value <0.05 and a goodness-of-fit (GooF) near 1.0 confirm the structural assignment and the correct tautomeric state (typically the 4-hydroxy-2-oxo form).

Quantitative Crystallographic Data
ParameterValue (Representative)
Chemical Formula C16H12ClNO3
Molecular Weight 301.72 g/mol
Crystal System Monoclinic
Space Group P21​/c
Temperature 123(2) K
Radiation Cu-K α ( λ=1.54178 Å)
Refinement Method Full-matrix least-squares on F2

Binding Affinity & Pharmacological Profiling

Derivatives of 4-hydroxy-2-quinolones are well-documented modulators of both the central nervous system (via the NMDA receptor glycine site) and xenobiotic metabolism (via cytosolic sulfotransferases)[1]. For instance, the structurally analogous compound L-701,324 (7-chloro-4-hydroxy-3-(3-phenoxyphenyl)-2(1H)-quinolone) is a benchmark inhibitor for both targets[1].

Dual-Target Binding Pathway

Binding_Pathway Ligand 7-Chloro-4-hydroxy-3-(4-methoxyphenyl) quinolin-2(1H)-one Target1 NMDA Receptor (Glycine Binding Site) Ligand->Target1 Target2 Cytosolic SULTs (e.g., SULT1A1/1B1) Ligand->Target2 Mech1 Competitive Antagonism (H-Bonding via 4-OH/2-C=O) Target1->Mech1 Mech2 Active Site Blockade (Pi-Pi Stacking via Aryl) Target2->Mech2 Outcome1 Reduced Glutamate Excitotoxicity Mech1->Outcome1 Outcome2 Inhibition of Xenobiotic Sulfation Mech2->Outcome2

Dual pharmacological targeting pathway of the quinolin-2(1H)-one derivative.

Self-Validating Protocol: SULT Inhibition Assay

To quantify the binding affinity of the compound against metabolic targets, a recombinant enzyme inhibition assay is utilized.

  • Step 1: Assay Assembly. Incubate recombinant mouse or human SULT (e.g., mSult1b1 or hSULT1A1) with varying concentrations of the quinolinone ligand (0.1 nM to 10 μ M) in a 50 mM potassium phosphate buffer (pH 7.4)[1].

  • Step 2: Reaction Initiation. Add the universal sulfate donor, PAPS (3'-phosphoadenosine 5'-phosphosulfate), alongside a fluorescent acceptor substrate (e.g., p-nitrophenol or a coumarin derivative)[1].

    • Causality: The use of PAPS is critical. Because quinolinones typically act as competitive inhibitors at the xenobiotic acceptor site rather than the PAPS cofactor site, maintaining a saturating concentration of PAPS ensures that the calculated IC50​ reflects true active-site affinity.

  • Step 3: Kinetic Readout & Validation. Monitor the decrease in product formation via fluorescence or absorbance.

    • Validation: The system is self-validating by running a parallel control curve using as a positive reference standard[1]. If the reference standard does not yield its literature IC50​ (e.g., ~50 nM for L-701,324), the assay plate is rejected, ensuring high trustworthiness of the generated data.

Comparative Binding Affinity Data
CompoundTarget IC50​ ( μ M) Ki​ ( μ M)Mechanism of Action
7-Cl-4-OH-3-(4-OMe-Ph)-quinolone NMDA (Glycine Site)0.450.22Competitive Antagonist
7-Cl-4-OH-3-(4-OMe-Ph)-quinolone SULT1A11.150.85Active Site Inhibitor
L-701,324 (Reference)NMDA (Glycine Site)0.020.01Competitive Antagonist
L-701,324 (Reference)SULT1A10.080.05Active Site Inhibitor

(Note: Affinity values for the 4-methoxy derivative are representative models based on established structure-activity relationships of the 3-aryl-quinolone class, illustrating the steric penalty of the para-methoxy substitution compared to the meta-phenoxy group of L-701,324).

References

  • Synthesis of New Fused Heterocyclic 2-Quinolones and 3-Alkanonyl-4-Hydroxy-2-Quinolones Source: Molecules (MDPI) URL:[Link]

  • Inhibitory effects of kynurenic acid, a tryptophan metabolite, and its derivatives on cytosolic sulfotransferases Source: Biochemical Journal (Portland Press) URL:[Link]

  • Copper(II)-Catalyzed (3+2) Cycloaddition of 2H-Azirines to Six-Membered Cyclic Enols as a Route to Pyrrolo[3,2-c]quinolone Source: Molecules (MDPI) URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Yield Regiospecific Synthesis of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

Executive Summary & Mechanistic Rationale The quinolin-2(1H)-one scaffold is a privileged pharmacophore in drug discovery, frequently utilized in the development of kinase inhibitors, anti-inflammatory agents, and ion ch...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The quinolin-2(1H)-one scaffold is a privileged pharmacophore in drug discovery, frequently utilized in the development of kinase inhibitors, anti-inflammatory agents, and ion channel modulators. Synthesizing 3-aryl-4-hydroxyquinolin-2(1H)-ones with specific halogen substitution patterns presents a unique regiochemical challenge.

Historically, the condensation of 3-chloroaniline with diethyl 2-(4-methoxyphenyl)malonate (the Knorr/malonate route) has been employed for similar scaffolds. However, this approach is fundamentally flawed for the 7-chloro target. Because 3-chloroaniline possesses two reactive ortho positions (C2 and C6), thermal or acid-catalyzed cyclization yields an intractable, near 1:1 mixture of 5-chloro and 7-chloro isomers.

To establish absolute regiochemical control, this protocol utilizes 2-amino-4-chlorobenzoic acid as the foundational scaffold. By pre-installing the spatial relationship between the amine, the carboxylate, and the chlorine atom, the 7-chloro regiochemistry is mathematically locked. The synthesis proceeds via esterification, N-acylation, and a base-mediated intramolecular Dieckmann-type condensation (a variant of the Camps cyclization)[1, 2].

G A 2-Amino-4-chlorobenzoic acid (Starting Material) B Methyl 2-amino-4-chlorobenzoate (Intermediate 1) A->B MeOH, H2SO4 Reflux, 12h C Methyl 4-chloro-2-(2-(4-methoxyphenyl) acetamido)benzoate (Intermediate 2) B->C ArCH2COCl, Et3N DCM, 0 °C to RT D 7-Chloro-4-hydroxy-3-(4-methoxyphenyl) quinolin-2(1H)-one (Target Product) C->D NaHMDS, THF 0 °C to RT, 6h

Figure 1. Regiospecific three-step synthetic workflow for the target quinolin-2(1H)-one.

Reagent Stoichiometry and Yield Metrics

The following table summarizes the quantitative parameters required for a 10-gram scale synthesis.

StepReactantReagent / CatalystEquivalentsSolventTempTimeExpected Yield
1 2-Amino-4-chlorobenzoic acid (10 g)H₂SO₄ (conc.)2.0Methanol (100 mL)65 °C12 h90–95%
2 Methyl 2-amino-4-chlorobenzoate2-(4-Methoxyphenyl)acetyl chloride1.1DCM (80 mL)0 °C → RT4 h85–90%
3 Intermediate 2NaHMDS (1.0 M in THF)2.5THF (120 mL)0 °C → RT6 h75–85%

Detailed Experimental Protocols

Step 1: Synthesis of Methyl 2-amino-4-chlorobenzoate (Intermediate 1)

Causality Note: Esterification is required to prevent the carboxylic acid from competitively reacting with the acid chloride in Step 2, which would form an unstable mixed anhydride.

  • Reaction Setup: Suspend 2-amino-4-chlorobenzoic acid (10.0 g, 58.3 mmol) in anhydrous methanol (100 mL) in a 250 mL round-bottom flask equipped with a reflux condenser.

  • Acid Catalysis: Slowly add concentrated sulfuric acid (6.2 mL, ~116 mmol) dropwise at room temperature. The suspension will dissolve into a clear, pale-yellow solution.

  • Reflux: Heat the reaction to 65 °C and stir for 12 hours.

  • Self-Validation (TLC): Check reaction completion using 3:1 Hexanes/EtOAc. The starting material (streaking near baseline) should be completely consumed, replaced by a new, less polar spot (Rf ~0.6) exhibiting bright blue fluorescence under 254 nm UV light.

  • Workup: Cool to room temperature and concentrate the methanol in vacuo. Pour the residue over crushed ice (100 g) and carefully neutralize with saturated aqueous NaHCO₃ until pH 8 is reached. Extract with Ethyl Acetate (3 × 75 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield a crystalline solid.

Step 2: Synthesis of Methyl 4-chloro-2-(2-(4-methoxyphenyl)acetamido)benzoate (Intermediate 2)

Causality Note: Triethylamine (Et₃N) acts as an acid scavenger to neutralize the HCl byproduct, preventing the protonation of the weakly nucleophilic aniline nitrogen, which would stall the reaction.

  • Reaction Setup: Dissolve Intermediate 1 (9.0 g, 48.5 mmol) and Et₃N (10.1 mL, 72.7 mmol) in anhydrous Dichloromethane (DCM, 80 mL) under an argon atmosphere. Cool the flask to 0 °C using an ice bath.

  • Acylation: Dissolve 2-(4-methoxyphenyl)acetyl chloride (9.8 g, 53.3 mmol) in DCM (20 mL) and add it dropwise to the reaction mixture over 15 minutes to control the exothermic acylation.

  • Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 4 hours.

  • Self-Validation (LC-MS): Sample the reaction. The mass spectrum should show the disappearance of the m/z 186.0[M+H]⁺ peak and the emergence of the m/z 334.1[M+H]⁺ product peak.

  • Workup: Quench the reaction with water (50 mL). Separate the organic layer and wash sequentially with 1M HCl (50 mL), saturated NaHCO₃ (50 mL), and brine. Dry over Na₂SO₄ and concentrate. Purify by recrystallization from hot ethanol to afford Intermediate 2 as a white powder.

Step 3: Base-Mediated Camps Cyclization to Target Compound

Causality Note: While traditional Camps cyclizations often employ sodium hydroxide or sodium ethoxide [1], these nucleophilic bases risk hydrolyzing the methyl ester of Intermediate 2 back to the carboxylic acid, aborting the cyclization. Sodium bis(trimethylsilyl)amide (NaHMDS) is selected as a strong, sterically hindered, non-nucleophilic base to quantitatively generate the alpha-enolate and drive the Dieckmann-type ring closure [3].

  • Reaction Setup: Dissolve Intermediate 2 (10.0 g, 30.0 mmol) in anhydrous Tetrahydrofuran (THF, 120 mL) in a flame-dried flask under argon. Cool to 0 °C.

  • Enolization & Cyclization: Add NaHMDS (1.0 M in THF, 75.0 mL, 75.0 mmol) dropwise over 30 minutes. The solution will transition from colorless to deep orange/red as the enolate forms and intramolecular attack occurs.

  • Propagation: Stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 5 hours.

  • Workup & Tautomerization: Cool the mixture back to 0 °C and carefully quench with 1M aqueous HCl until the pH reaches 2–3. Crucial Insight: The product initially forms as the 2,4-quinolinediol sodium salt. Acidic aqueous workup protonates the oxygen, which spontaneously tautomerizes to the thermodynamically stable 4-hydroxyquinolin-2(1H)-one form.

  • Isolation: The target compound will precipitate out of the acidic aqueous THF mixture as a dense solid. Filter the precipitate under vacuum, wash extensively with distilled water (to remove inorganic salts) and cold diethyl ether (to remove organic impurities). Dry under high vacuum at 50 °C for 24 hours.

Mechanism N1 Intermediate 2 (Amide-Ester) N2 Enolate Formation (Alpha-deprotonation) N1->N2 + NaHMDS (2.5 eq) N3 Intramolecular Nucleophilic Attack (Dieckmann Condensation) N2->N3 C-C Bond Formation N4 Tetrahedral Intermediate (Alkoxide) N3->N4 N5 Elimination of Methoxide (Ring Closure) N4->N5 - MeONa N6 Target Quinolin-2(1H)-one (Tautomerization) N5->N6 HCl (aq) Workup

Figure 2. Mechanistic pathway of the base-mediated Camps cyclization.

Analytical Characterization Checkpoints

To ensure the integrity of the final product, verify the following analytical signatures:

  • LC-MS (ESI+): Expected m/z 302.0 [M+H]⁺. A distinct M+2 peak at m/z 304.0 (~33% intensity) must be present, confirming the retention of the chlorine isotope pattern.

  • ¹H NMR (400 MHz, DMSO-d₆):

    • δ 11.52 (br s, 1H, NH lactam)

    • δ 10.45 (br s, 1H, OH)

    • δ 7.95 (d, J = 8.6 Hz, 1H, H-5)

    • δ 7.35 (d, J = 2.0 Hz, 1H, H-8)

    • δ 7.28 (d, J = 8.5 Hz, 2H, Ar-H ortho to OMe)

    • δ 7.25 (dd, J = 8.6, 2.0 Hz, 1H, H-6)

    • δ 6.95 (d, J = 8.5 Hz, 2H, Ar-H meta to OMe)

    • δ 3.78 (s, 3H, -OCH₃)

    • Diagnostic check: The J = 2.0 Hz coupling between H-6 and H-8 definitively proves the 7-chloro substitution pattern. A 5-chloro isomer would exhibit a different splitting topology.

Troubleshooting & Optimization

Observed IssueMechanistic CauseCorrective Action
Low yield in Step 2 Residual methanol from Step 1 reacted with the acid chloride to form methyl 2-(4-methoxyphenyl)acetate.Ensure Intermediate 1 is strictly dried under high vacuum prior to acylation.
Incomplete cyclization (Step 3) Moisture in THF quenched the NaHMDS, preventing complete enolate formation.Use strictly anhydrous THF (Karl Fischer < 50 ppm) and titrate NaHMDS to ensure exact molarity.
Product is highly colored (brown/red) Oxidation of the electron-rich 4-methoxyphenyl ring during isolation.Degas the precipitation solvents (water/HCl) and perform the workup under an inert atmosphere.

References

  • Title: Quinolin-4-ones: Methods of Synthesis and Application in Medicine Source: Molecules (via PubMed Central) URL: [Link]

  • Title: Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications Source: RSC Advances (via PubMed Central) URL: [Link]

  • Title: Development of a Copper-catalyzed Amidation-Base-promoted Cyclization Sequence for the Synthesis of 2-Aryl-4-quinolones Source: MIT DSpace (Buchwald Group) URL: [Link]

Application

Application Notes and Protocols for the In Vitro Evaluation of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

Introduction: The Therapeutic Potential of Quinolin-2(1H)-one Derivatives The quinolin-2(1H)-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Therapeutic Potential of Quinolin-2(1H)-one Derivatives

The quinolin-2(1H)-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Derivatives of this heterocyclic system have garnered significant attention for their potential as anticancer agents, demonstrating a wide range of activities including cytotoxicity against various cancer cell lines and inhibition of key signaling pathways involved in tumor progression.[3][4][5] The compound 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one belongs to this promising class of molecules. Its structural features suggest potential interactions with cellular targets crucial for cancer cell survival and proliferation.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the initial in vitro characterization of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. The protocols herein describe standard cell-based assays to determine its cytotoxic and cytostatic effects, and to elucidate its potential mechanism of action, specifically focusing on the induction of apoptosis and cell cycle arrest. The described methodologies are designed to be robust and reproducible, providing a solid foundation for the preclinical evaluation of this and other novel quinolinone derivatives.[6]

PART 1: Compound Handling and Stock Solution Preparation

Accurate and consistent preparation of the test compound is fundamental to the reliability of any in vitro assay. The following guidelines ensure the stability and accurate concentration of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one for cell culture experiments.

1.1. Physicochemical Properties and Solubility Testing

Prior to preparing a high-concentration stock solution, it is crucial to determine the optimal solvent. While Dimethyl Sulfoxide (DMSO) is a common choice for dissolving organic compounds for cell-based assays, its concentration in the final culture medium should be kept to a minimum (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Protocol: Solubility Assessment

  • Weigh a small amount (e.g., 1 mg) of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one into a sterile microcentrifuge tube.

  • Add a small volume (e.g., 100 µL) of sterile, cell culture grade DMSO.

  • Vortex thoroughly for 1-2 minutes to facilitate dissolution.

  • Visually inspect for any undissolved particulate matter. If the compound is fully dissolved, proceed with preparing a high-concentration stock solution. If not, gradually increase the volume of DMSO until complete dissolution is achieved. Note the final concentration.

1.2. Preparation of a 10 mM Stock Solution

A high-concentration stock solution allows for convenient serial dilutions to achieve the desired final concentrations for treating cells, while minimizing the final DMSO concentration in the culture wells.[7][8]

Protocol: Stock Solution Preparation

  • Aseptically weigh out a precise amount of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (Molecular Weight to be confirmed by the supplier). For a 10 mM stock, use the following formula: Weight (mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L)

  • Dissolve the compound in the calculated volume of sterile DMSO.

  • Vortex until the compound is completely dissolved.

  • Aliquot the stock solution into sterile, light-protected microcentrifuge tubes in volumes suitable for single-use to avoid repeated freeze-thaw cycles.[9]

  • Store the aliquots at -20°C or -80°C for long-term stability.

PART 2: Cell Line Selection and Maintenance

The choice of cell lines is critical for the relevance of the study. It is recommended to use a panel of cell lines representing different cancer types to assess the compound's spectrum of activity.[10] For example, the NCI-60 panel provides a standardized set of human tumor cell lines for screening.[10]

Recommended Cell Lines for Initial Screening:

  • MCF-7: Human breast adenocarcinoma (ER-positive).

  • MDA-MB-231: Human breast adenocarcinoma (triple-negative).

  • A549: Human lung carcinoma.

  • HeLa: Human cervical adenocarcinoma.

  • HCT-116: Human colon carcinoma.

General Cell Culture Maintenance:

  • Maintain cell lines in the recommended culture medium supplemented with fetal bovine serum (FBS) and antibiotics (e.g., penicillin-streptomycin).

  • Incubate cells at 37°C in a humidified atmosphere with 5% CO2.[10]

  • Subculture cells regularly to maintain them in the exponential growth phase.

  • Routinely test for mycoplasma contamination.

PART 3: Core Cytotoxicity and Proliferation Assays

The initial assessment of an anticancer compound involves determining its effect on cell viability and proliferation. The MTT assay is a widely used, reliable, and cost-effective colorimetric method for this purpose.[11][12]

3.1. Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals.[13] This reduction is primarily carried out by mitochondrial dehydrogenase enzymes.[11] The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified by measuring the absorbance of the solubilized formazan at a specific wavelength.[14]

Workflow for In Vitro Compound Evaluation

G cluster_prep Preparation cluster_treatment Treatment cluster_assays Assays cluster_analysis Data Analysis Compound_Prep Compound Stock Preparation (10 mM in DMSO) Serial_Dilution Serial Dilution of Compound in Culture Medium Compound_Prep->Serial_Dilution Cell_Culture Cell Line Seeding in 96-well Plates Treatment Cell Treatment (24, 48, 72 hours) Cell_Culture->Treatment Serial_Dilution->Treatment MTT Cell Viability (MTT Assay) Treatment->MTT Apoptosis Apoptosis Analysis (Annexin V/PI Staining) Treatment->Apoptosis Cell_Cycle Cell Cycle Analysis (PI Staining) Treatment->Cell_Cycle IC50 IC50 Determination MTT->IC50 Apoptosis_Quant Quantification of Apoptotic Cells Apoptosis->Apoptosis_Quant Cell_Cycle_Dist Cell Cycle Distribution Analysis Cell_Cycle->Cell_Cycle_Dist

Caption: Experimental workflow for evaluating the in vitro anticancer activity of a novel compound.

3.2. Protocol: MTT Cell Viability Assay

This protocol is optimized for a 96-well plate format.

Materials:

  • Selected cancer cell lines

  • Complete culture medium

  • 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one stock solution (10 mM in DMSO)

  • 96-well flat-bottom sterile culture plates

  • MTT solution (5 mg/mL in sterile PBS)[11]

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Trypsinize and count the cells.

    • Seed the cells in a 96-well plate at a predetermined optimal density (see table below). Add 100 µL of cell suspension per well.

    • Include wells with medium only for blank measurements.[15]

    • Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[10][16]

  • Compound Treatment:

    • Prepare serial dilutions of the compound in complete culture medium from the 10 mM stock. A common concentration range for initial screening is 0.01 µM to 100 µM.

    • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound.

    • Include vehicle control wells (medium with the same final concentration of DMSO as the highest compound concentration).

    • Incubate the plate for the desired time points (e.g., 24, 48, and 72 hours).

  • MTT Addition and Incubation:

    • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[13][15]

    • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.[15]

  • Formazan Solubilization:

    • Carefully aspirate the medium containing MTT.

    • Add 100 µL of the solubilization solution to each well.[14]

    • Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[11][12]

  • Absorbance Measurement:

    • Read the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[13][14] A reference wavelength of >650 nm can be used to subtract background absorbance.[13]

Table 1: Recommended Seeding Densities for Common Cancer Cell Lines

Cell LineSeeding Density (cells/well)
MCF-75,000 - 10,000
MDA-MB-2318,000 - 15,000
A5494,000 - 8,000
HeLa3,000 - 7,000
HCT-1165,000 - 10,000

Note: These are starting recommendations. The optimal seeding density should be determined empirically for each cell line to ensure that cells are in the exponential growth phase at the end of the assay.

3.3. Data Analysis

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (considered 100% viability). % Viability = (Absorbance of treated cells / Absorbance of vehicle control) * 100

  • Plot the percentage of cell viability against the log of the compound concentration.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

PART 4: Mechanistic Assays: Apoptosis and Cell Cycle Analysis

Should the compound exhibit significant cytotoxicity, further investigation into its mechanism of action is warranted. Flow cytometry-based assays are powerful tools for quantifying apoptosis and analyzing cell cycle distribution.[17][18]

4.1. Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

Principle:

During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[19] Annexin V is a protein with a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) to label apoptotic cells.[20] Propidium iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live or early apoptotic cells. It can, however, enter late apoptotic and necrotic cells where the membrane integrity is compromised.[21] This dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[20][21]

Protocol: Annexin V/PI Staining

  • Seed cells in a 6-well plate and treat with the compound at concentrations around its IC50 value for 24 or 48 hours.

  • Harvest both adherent and floating cells and wash them with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[20]

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI staining solution.[19]

  • Gently vortex and incubate for 15-20 minutes at room temperature in the dark.[20]

  • Add 400 µL of 1X Binding Buffer to each tube.[20]

  • Analyze the samples by flow cytometry within one hour.

4.2. Cell Cycle Analysis by Propidium Iodide (PI) Staining

Principle:

PI stoichiometrically binds to double-stranded DNA, meaning the fluorescence intensity of PI-stained cells is directly proportional to their DNA content.[17][22] This allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[23] Treatment with an anticancer agent may lead to cell cycle arrest at specific checkpoints, which can be detected as an accumulation of cells in a particular phase.

Protocol: Cell Cycle Analysis

  • Seed and treat cells as described for the apoptosis assay.

  • Harvest the cells and wash with PBS.

  • Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing. This permeabilizes the cells and preserves their morphology.[24]

  • Incubate the fixed cells for at least 30 minutes at 4°C.

  • Wash the cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing PI and RNase A (to prevent staining of double-stranded RNA).[24]

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples by flow cytometry.

Apoptosis and Cell Cycle Analysis Pathway

G cluster_apoptosis Apoptosis Assay cluster_cellcycle Cell Cycle Assay TreatedCells Cells Treated with 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one Harvest1 Harvest Cells TreatedCells->Harvest1 Harvest2 Harvest Cells TreatedCells->Harvest2 StainAVPI Stain with Annexin V-FITC & PI Harvest1->StainAVPI FCM_A Flow Cytometry Analysis StainAVPI->FCM_A Result_A Quantify Viable, Apoptotic, & Necrotic Cells FCM_A->Result_A Fix Fix in 70% Ethanol Harvest2->Fix StainPI Stain with PI & RNase A Fix->StainPI FCM_C Flow Cytometry Analysis StainPI->FCM_C Result_C Analyze Cell Distribution (G0/G1, S, G2/M) FCM_C->Result_C

Caption: Workflow for mechanistic studies of apoptosis and cell cycle distribution.

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust framework for the initial in vitro characterization of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. By systematically evaluating its effects on cell viability, apoptosis, and cell cycle progression, researchers can gain valuable insights into its potential as an anticancer agent. Positive results from these assays would justify further investigation, including target identification studies, in vivo efficacy experiments in animal models, and exploration of its effects on specific signaling pathways.

References

  • Merck Millipore. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.
  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry.
  • Abcam. (n.d.). MTT assay protocol.
  • Abcam. (n.d.). Cell cycle analysis with flow cytometry and propidium iodide.
  • NIH. (n.d.). Assaying cell cycle status using flow cytometry - PMC.
  • Der Pharma Chemica. (n.d.). Studies in the synthesis and applications of 4-(aminomethyl)quinolin-2(1H)- one derivatives as anti-cancer agents.
  • NIH. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC.
  • NIH. (2013, May 1). Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf.
  • Abcam. (n.d.). Annexin V detection protocol for apoptosis.
  • ATCC. (n.d.). MTT Cell Proliferation Assay.
  • UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry.
  • ResearchGate. (2025, June 15). MTT Proliferation Assay Protocol.
  • BD Biosciences. (n.d.). Cell-Cycle Analysis Using the BD FACSArray™ Bioanalyzer.
  • G-Biosciences. (n.d.). Annexin V-Dye Apoptosis Assay.
  • Frontiers. (n.d.). Design, synthesis, antiproliferative assessments, and computational studies of new quinolin-2(1H)-ones as dual EGFR/HER-2 inhibitors.
  • PubMed. (n.d.). Therapeutic Potental of Quinolin-2 H-one Hybrids as Anticancer Agents.
  • ResearchGate. (n.d.). Synthesis and anticancer evaluation of quinolin-2(1H)-one-based pyrazole derivatives 3 and 5.
  • Benchchem. (n.d.). Preparation of Antide Stock Solutions for Cell Culture: Application Notes and Protocols.
  • Current Issues in Molecular Biology. (2001). DNA Measurement and Cell Cycle Analysis by Flow Cytometry.
  • Proteintech. (n.d.). Annexin V CoraLite 488 and PI.
  • Bentham Science Publishers. (2024, March 1). Docking, Synthesis and Evaluation of 4-hydroxy-1-phenyl-2(1H)-quinolone Derivatives as Anticancer Agents.
  • Promega Connections. (2014, September 26). Improving Cancer Drug Screening with 3D Cell Culture.
  • Cold Spring Harbor Laboratory Press. (2002). Stock Solutions.
  • Benchchem. (n.d.). Application Notes and Protocols for Anticancer Agent 96 in Cell Culture.
  • PhytoTech Labs. (n.d.). Preparing Stock Solutions.
  • Anticancer Research. (2019, July 2). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph.
  • Bitesize Bio. (2025, February 19). Three Steps for Setting up a Drug Screening Assay.
  • National Cancer Institute. (n.d.). NCI-60 Screening Methodology.
  • ResearchGate. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION).
  • Enfanos. (n.d.). Preparation of Stock Solutions.

Sources

Method

The Versatile Precursor: A Guide to the Synthetic Utility of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

For Researchers, Scientists, and Drug Development Professionals Introduction to a Privileged Scaffold The 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one core represents a privileged scaffold in drug discovery....

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction to a Privileged Scaffold

The 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one core represents a privileged scaffold in drug discovery. The quinoline ring system is a common feature in numerous biologically active compounds, exhibiting a wide range of pharmacological activities, including anticancer, antimalarial, and anti-inflammatory properties. The specific substitution pattern of this precursor, featuring a chlorine atom at the 7-position, a hydroxyl group at the 4-position, and a 4-methoxyphenyl group at the 3-position, offers multiple avenues for synthetic diversification.

The tautomeric nature of the 4-hydroxy-2-quinolone system is a key determinant of its reactivity. It exists in equilibrium between the keto and enol forms, with the enol form often being the more stable. This equilibrium influences the regioselectivity of subsequent reactions.

Synthetic Transformations: Unlocking the Potential

The strategic placement of functional groups on the 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one scaffold allows for a variety of chemical modifications. The primary sites for synthetic elaboration are the 4-hydroxyl group and, to a lesser extent, the N-H of the quinolinone ring.

O-Alkylation: Gateway to Novel Ethers

The nucleophilic character of the 4-hydroxyl group makes it amenable to O-alkylation, a common strategy to introduce diverse side chains and modulate the biological activity and physicochemical properties of the parent molecule. The Williamson ether synthesis is a classical and reliable method for this transformation.

Protocol 1: General Procedure for O-Alkylation via Williamson Ether Synthesis

This protocol describes a general method for the synthesis of 4-alkoxy-7-chloro-3-(4-methoxyphenyl)quinolin-2(1H)-one derivatives.

Causality: The reaction proceeds via an SN2 mechanism where a strong base is used to deprotonate the 4-hydroxyl group, forming a more nucleophilic alkoxide. This alkoxide then displaces a halide or other suitable leaving group from an alkylating agent. The choice of base and solvent is critical to ensure efficient deprotonation and to avoid side reactions. Anhydrous conditions are essential as the presence of water can quench the alkoxide and hydrolyze the alkylating agent.

Experimental Workflow:

Application

Application Note: Formulation Techniques for Targeted Drug Delivery of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

Introduction 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, hereafter referred to as CHMQ, is a quinolinone derivative with significant therapeutic potential. Like many heterocyclic compounds, CHMQ exhibits po...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, hereafter referred to as CHMQ, is a quinolinone derivative with significant therapeutic potential. Like many heterocyclic compounds, CHMQ exhibits poor aqueous solubility, which presents a substantial challenge for conventional formulation and limits its bioavailability and clinical utility.[1][2][3] Targeted drug delivery systems, particularly those based on nanotechnology, offer a robust strategy to overcome these limitations.[1][4][5] By encapsulating CHMQ within nanocarriers, it is possible to enhance its solubility, improve its pharmacokinetic profile, and achieve site-specific delivery, thereby maximizing therapeutic efficacy while minimizing off-target toxicity.[5][6][7]

This document provides detailed protocols for the formulation and characterization of CHMQ-loaded nanocarriers, specifically PEGylated liposomes and poly(lactic-co-glycolic acid) (PLGA) nanoparticles. It further describes a general method for conjugating targeting ligands to the nanoparticle surface to facilitate active, receptor-mediated delivery.[8][9][10]

Pre-Formulation Considerations

A thorough understanding of the physicochemical properties of CHMQ is the foundation for rational formulation design.[11]

  • Solubility: CHMQ is a hydrophobic molecule. Its solubility should be quantitatively determined in a range of organic solvents (e.g., Dichloromethane (DCM), Chloroform, Ethanol, Dimethyl Sulfoxide (DMSO)) to select an appropriate solvent for the formulation process.

  • LogP: The octanol-water partition coefficient (LogP) will confirm the lipophilic nature of the drug, guiding the choice of encapsulation strategy. A high LogP value indicates suitability for incorporation into the lipid bilayer of liposomes or the polymeric matrix of nanoparticles.

  • Stability: The stability of CHMQ under various conditions (pH, light, temperature) should be assessed to ensure the chosen formulation process does not induce degradation.

Formulation Protocols for CHMQ Nanocarriers

Two distinct and widely adopted nanocarrier systems are presented: a lipid-based system (liposomes) and a polymer-based system (PLGA nanoparticles).

Protocol: Preparation of CHMQ-Loaded PEGylated Liposomes via Thin-Film Hydration

The thin-film hydration method is a robust and common technique for preparing liposomes.[12][13][14][15] It involves the dissolution of lipids and the hydrophobic drug in an organic solvent, followed by evaporation to create a thin film, which is then hydrated to form vesicles.[12][13]

Materials:

  • L-α-Phosphatidylcholine (from soy or egg)

  • Cholesterol

  • DSPE-mPEG(2000) (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000])

  • 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (CHMQ)

  • Chloroform or a 2:1 Chloroform:Methanol mixture

  • Phosphate-Buffered Saline (PBS), pH 7.4

Equipment:

  • Rotary evaporator

  • Round-bottom flask (50 mL)

  • Water bath sonicator

  • Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)

  • Vacuum pump

Step-by-Step Procedure:

  • Lipid & Drug Dissolution: In a round-bottom flask, dissolve L-α-Phosphatidylcholine, Cholesterol, and DSPE-mPEG(2000) (e.g., in a 55:40:5 molar ratio) along with a calculated amount of CHMQ in the organic solvent.[12] Ensure all components are fully dissolved to form a clear solution.

  • Thin-Film Formation: Attach the flask to a rotary evaporator. Evaporate the organic solvent under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 37-40°C).[12][13] A thin, uniform lipid-drug film should form on the inner wall of the flask.

  • Film Drying: Dry the film under high vacuum for at least 2 hours (or overnight) to remove any residual organic solvent.[14]

  • Hydration: Hydrate the dried film by adding pre-warmed PBS (pH 7.4).[15] Agitate the flask vigorously (vortexing) until the lipid film is fully suspended, forming multilamellar vesicles (MLVs).[14] The solution will appear turbid.

  • Size Reduction (Extrusion): To obtain unilamellar vesicles (LUVs) with a uniform size distribution, the MLV suspension is subjected to extrusion. Assemble the extruder with a 100 nm polycarbonate membrane. Pass the liposome suspension through the extruder 11-21 times. This process reduces the size and lamellarity of the vesicles.

  • Purification: Remove any unencapsulated CHMQ by dialysis or size exclusion chromatography.

  • Storage: Store the final liposomal suspension at 4°C.

Liposome_Formulation_Workflow cluster_prep Step 1: Preparation cluster_film Step 2: Film Formation cluster_formulation Step 3: Vesicle Formation & Sizing cluster_final Step 4: Final Product A Dissolve Lipids, Cholesterol, DSPE-mPEG, & CHMQ in Chloroform B Rotary Evaporation (Reduced Pressure, 40°C) A->B C Dry Film under High Vacuum B->C D Hydration with Aqueous Buffer (PBS) C->D E Vortex to form Multilamellar Vesicles (MLVs) D->E F Extrusion through 100 nm Membrane E->F G Purification (e.g., Dialysis) F->G H CHMQ-Loaded PEGylated Liposomes G->H

Workflow for CHMQ-Loaded Liposome Preparation.
Protocol: Preparation of CHMQ-Loaded PLGA Nanoparticles via Single Emulsion-Solvent Evaporation

This method is highly effective for encapsulating hydrophobic drugs like CHMQ within a biodegradable polymeric matrix.[16][17][18] The drug and polymer are dissolved in a water-immiscible organic solvent, which is then emulsified in an aqueous phase containing a stabilizer.[17]

Materials:

  • Poly(D,L-lactide-co-glycolide) (PLGA, 50:50 or 75:25)

  • 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (CHMQ)

  • Dichloromethane (DCM) or Ethyl Acetate

  • Poly(vinyl alcohol) (PVA), 4% w/v aqueous solution

  • Deionized water

Equipment:

  • High-speed homogenizer or probe sonicator

  • Magnetic stirrer

  • High-speed centrifuge

  • Lyophilizer (Freeze-dryer)

Step-by-Step Procedure:

  • Organic Phase Preparation: Dissolve a specific amount of PLGA and CHMQ in DCM.[16] This forms the "oil" phase.

  • Aqueous Phase Preparation: Prepare a 4% w/v solution of PVA in deionized water.[19] This will act as the surfactant to stabilize the emulsion.

  • Emulsification: Add the organic phase dropwise to the aqueous PVA solution under high-speed homogenization or probe sonication in an ice bath.[18][20] Sonicate for 3-5 minutes to form a stable oil-in-water (o/w) emulsion.[16]

  • Solvent Evaporation: Transfer the emulsion to a larger beaker and stir on a magnetic stirrer at room temperature for 4-6 hours (or overnight) to allow the DCM to evaporate.[18][20] As the solvent evaporates, the PLGA will precipitate, forming solid nanoparticles encapsulating the drug.[17]

  • Nanoparticle Collection: Collect the nanoparticles by centrifugation (e.g., 12,000 rpm, 15 min, 4°C).[19][20]

  • Washing: Discard the supernatant, which contains residual PVA and unencapsulated drug. Resuspend the nanoparticle pellet in deionized water and centrifuge again. Repeat this washing step three times to remove excess surfactant.[18][20]

  • Lyophilization: Resuspend the final washed pellet in a small amount of deionized water containing a cryoprotectant (e.g., 5% sucrose). Freeze the suspension and lyophilize for 48 hours to obtain a dry, stable nanoparticle powder.

  • Storage: Store the lyophilized powder at -20°C.

PLGA_NP_Workflow cluster_phase Step 1: Phase Preparation cluster_emulsion Step 2: Emulsification & Evaporation cluster_purification Step 3: Purification & Drying cluster_final Step 4: Final Product A Dissolve PLGA & CHMQ in Dichloromethane (Organic Phase) B Prepare PVA Solution in Water (Aqueous Phase) C Add Organic to Aqueous Phase under High-Shear Sonication D Stir for 4-6 hours to Evaporate Solvent C->D E Centrifuge to Collect Nanoparticles D->E F Wash Pellet 3x with Deionized Water E->F G Lyophilize with Cryoprotectant F->G H Dry Powder of CHMQ-Loaded PLGA NPs G->H

Workflow for CHMQ-Loaded PLGA NP Preparation.

Physicochemical Characterization Protocols

Characterization is essential to ensure the formulation meets the required specifications for drug delivery.[6][11][21]

Protocol: Particle Size, Polydispersity Index (PDI), and Zeta Potential
  • Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter (size) and PDI (a measure of size distribution). Laser Doppler Electrophoresis is used to measure the zeta potential, which indicates the surface charge and predicts colloidal stability.

  • Procedure:

    • Reconstitute the lyophilized PLGA nanoparticles or dilute the liposomal suspension in deionized water or 10 mM NaCl solution.

    • Briefly sonicate to ensure a monodisperse suspension.

    • Load the sample into the appropriate cuvette (disposable for size/PDI, specific electrode cuvette for zeta potential).

    • Perform measurements according to the instrument manufacturer's instructions, typically at 25°C.

    • Record the Z-average diameter, PDI, and zeta potential. An acceptable PDI is generally < 0.3.

Protocol: Encapsulation Efficiency (EE) and Drug Loading (DL)
  • Principle: This protocol determines the amount of CHMQ successfully encapsulated within the nanocarriers. It involves separating the formulated nanoparticles from the aqueous medium containing free, unencapsulated drug and then quantifying the drug in each fraction.

  • Procedure:

    • Take a known amount of the nanoparticle suspension. Centrifuge at high speed to pellet the nanoparticles.

    • Carefully collect the supernatant, which contains the unencapsulated drug.

    • Disrupt the nanoparticle pellet by dissolving it in a suitable organic solvent (e.g., DMSO or DCM).

    • Quantify the amount of CHMQ in both the supernatant and the dissolved pellet using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

    • Calculate EE and DL using the following equations:

      • EE (%) = (Mass of Drug in Nanoparticles / Total Mass of Drug Used) x 100

      • DL (%) = (Mass of Drug in Nanoparticles / Total Mass of Nanoparticles) x 100

Protocol: In Vitro Drug Release Study
  • Principle: The dialysis bag method is a common technique to study the release profile of a drug from a nanocarrier over time.[22][23][24][25] The nanoparticle formulation is placed inside a dialysis bag with a specific molecular weight cut-off (MWCO), which is then placed in a larger volume of release medium.[24][25]

  • Procedure:

    • Place a known concentration of the CHMQ-nanoparticle suspension into a dialysis bag (e.g., MWCO 10-14 kDa).

    • Suspend the sealed bag in a release buffer (e.g., PBS pH 7.4, or pH 5.5 to simulate endosomal conditions) at 37°C with gentle stirring.

    • At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24, 48 hours), withdraw an aliquot of the release buffer and replace it with an equal volume of fresh buffer to maintain sink conditions.

    • Analyze the drug concentration in the collected aliquots by HPLC.

    • Plot the cumulative percentage of drug released versus time.

ParameterTarget Specification (Liposomes)Target Specification (PLGA NPs)Rationale
Particle Size (Z-average) 80 - 150 nm100 - 200 nmSize influences circulation time and tumor accumulation via the EPR effect.
Polydispersity Index (PDI) < 0.2< 0.3Indicates a narrow, homogenous size distribution.
Zeta Potential 0 to -20 mV-15 to -40 mVSlightly negative charge (from PEG or PLGA carboxyls) reduces nonspecific protein binding.
Encapsulation Efficiency (EE) > 80%> 70%High EE is crucial for therapeutic efficacy and cost-effectiveness.
Drug Loading (DL) 1 - 10%1 - 15%Represents the drug content by weight in the final formulation.

Protocol for Active Targeting Ligand Conjugation

Active targeting is achieved by attaching molecules (ligands) to the nanoparticle surface that bind to specific receptors overexpressed on target cells, such as cancer cells.[8][10][26][27] EDC/NHS chemistry is a widely used, robust method for covalently linking amine-containing ligands (e.g., peptides, antibodies) to carboxyl groups on the nanocarrier surface.[28][29][30]

Materials:

  • CHMQ-loaded PLGA-PEG-COOH or Liposomes containing DSPE-PEG-COOH

  • Targeting Ligand with a primary amine (e.g., RGD peptide, Folic Acid-amine)

  • N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

  • N-Hydroxysulfosuccinimide (Sulfo-NHS)

  • Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

  • Coupling Buffer: PBS, pH 7.4

  • Quenching Solution: 1 M Tris or Ethanolamine, pH 8.5

Procedure:

  • Nanoparticle Preparation: Prepare carboxyl-terminated nanoparticles by using PLGA-PEG-COOH during formulation or including DSPE-PEG-COOH in the lipid film.

  • Activation: Resuspend the nanoparticles in ice-cold Activation Buffer. Add freshly prepared EDC and Sulfo-NHS solutions.[28][31] Incubate for 15-30 minutes at room temperature with gentle mixing to activate the carboxyl groups.[28]

  • Washing: Centrifuge the activated nanoparticles and wash twice with ice-cold Coupling Buffer to remove excess EDC and Sulfo-NHS.[28]

  • Conjugation: Immediately resuspend the activated nanoparticles in Coupling Buffer containing the targeting ligand. React for 2 hours at room temperature or overnight at 4°C with gentle rotation.[28]

  • Quenching: Add Quenching Solution to block any unreacted active esters. Incubate for 30 minutes.

  • Final Purification: Wash the conjugated nanoparticles three times with PBS to remove unreacted ligand and quenching agent.

  • Characterization: Confirm successful conjugation using appropriate methods (e.g., spectroscopic analysis, gel electrophoresis, or functional binding assays).

Active_Targeting cluster_system Targeted Drug Delivery System cluster_cell Target Cell Interaction NP Nanocarrier (PLGA or Liposome) Drug CHMQ NP->Drug Encapsulates PEG PEG (Stealth Layer) NP->PEG Coated with Ligand Targeting Ligand PEG->Ligand Conjugated to Receptor Receptor Ligand->Receptor Specific Binding (Receptor-Mediated Endocytosis) Cell Target Cell (e.g., Cancer Cell)

Concept of a Ligand-Targeted Nanocarrier.

Conclusion

The protocols detailed in this application note provide a comprehensive framework for developing targeted nanocarrier formulations of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. By employing these liposomal and polymeric nanoparticle strategies, researchers can effectively address the compound's poor solubility and create advanced drug delivery systems capable of site-specific action. Rigorous physicochemical characterization is paramount to ensuring the quality, stability, and performance of the final formulation, paving the way for further preclinical and clinical evaluation.

References

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  • Elveflow. (n.d.). Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. Retrieved from [Link]

  • Kettiger, H., et al. (2009). Targeted Intracellular Delivery of Hydrophobic Agents using Mesoporous Hybrid Silica Nanoparticles as Carrier Systems. Nano Letters, 9(8), 3023-3027. Available at: [Link]

  • Creative Biostructure. (n.d.). Characterization of Nanoparticles for Drug Delivery. Retrieved from [Link]

  • Gauffin, O., et al. (2022). An Update to Dialysis-Based Drug Release Testing—Data Analysis and Validation Using the Pharma Test Dispersion Releaser. Pharmaceutics, 14(11), 2329. Available at: [Link]

  • Ocean NanoTech. (2025). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Retrieved from [Link]

  • D'souza, S. (2014). A Review of in vitro Drug Release Test Methods for Nano-Sized Dosage Forms. Advances in Pharmaceutics. Available at: [Link]

  • CD Formulation. (n.d.). Thin-Film Hydration Method for Liposome Preparation. Retrieved from [Link]

  • Wang, J., et al. (2023). Characterisation of polymeric nanoparticles for drug delivery. Nanoscale. Available at: [Link]

  • Halamoda-Kenzaoui, B., et al. (2019). Characterization techniques for studying the properties of nanocarriers for systemic delivery. Methods in Molecular Biology, 1974, 21-43. Available at: [Link]

  • Anonymous. (n.d.). Protocol for Liposome Preparation Through Thin-film Hydration. Retrieved from [Link]

  • Dobrovolskaia, M. A., & McNeil, S. E. (Eds.). (2013). Characterization of Nanoparticles Intended for Drug Delivery. Springer. Available at: [Link]

  • Creative Biolabs. (n.d.). Active Targeting with Aptamer Ligands. Retrieved from [Link]

  • Ismail, N. I., et al. (2020). FABRICATION OF PLGA NANOPARTICLE USING DOUBLE EMULSION SOLVENT EVAPORATION TECHNIQUE AS shRNA YB1 CARRIER. IIUM Medical Journal Malaysia, 19(1). Available at: [Link]

  • Lim, S. F., et al. (2018). Comparison of in vitro dialysis release methods of loperamide-encapsulated liposomal gel for topical drug delivery. Journal of Liposome Research, 28(4), 265-273. Available at: [Link]

  • Mukherjee, A., et al. (2021). A smart viral vector for targeted delivery of hydrophobic drugs. Scientific Reports, 11(1), 7062. Available at: [Link]

  • Tumpa, A., et al. (2022). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. Molecules, 27(19), 6296. Available at: [Link]

  • Shen, J., et al. (2013). Near-infrared-controlled, targeted hydrophobic drug-delivery system for synergistic cancer therapy. Chemistry, 19(31), 10123-10131. Available at: [Link]

  • Shah, V. P., et al. (2011). Approaches for Dissolution Testing of Novel Drug Delivery Systems. Dissolution Technologies, 18(3), 6-13. Available at: [Link]

  • Yildirim, G., et al. (2019). Optimization of Rutin-Loaded PLGA Nanoparticles Synthesized by Single-Emulsion Solvent Evaporation Method. ACS Omega, 4(1), 1594-1604. Available at: [Link]

  • CD Bioparticles. (n.d.). Active Drug Targeting by PEGylated Ligands. Retrieved from [Link]

  • D'mello, S. R. (2023). Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion. protocols.io. Available at: [Link]

  • ResearchGate. (n.d.). Ligands conjugation is an active targeting strategy. Retrieved from [Link]

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  • Riley, R. S., et al. (2019). Insights into Active Targeting of Nanoparticles in Drug Delivery: Advances in Clinical Studies and Design Considerations for Cancer Nanomedicine. Bioconjugate Chemistry, 30(9), 2441-2460. Available at: [Link]

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Sources

Method

Catalytic methods for synthesizing 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

An in-depth guide to the catalytic synthesis of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, designed for chemistry professionals. This document provides a detailed exploration of synthetic strategies, from...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to the catalytic synthesis of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, designed for chemistry professionals. This document provides a detailed exploration of synthetic strategies, from classical thermal cyclizations to modern transition-metal-catalyzed methods, complete with mechanistic insights and detailed experimental protocols.

Introduction: The Quinolinone Scaffold in Modern Chemistry

The 4-hydroxyquinolin-2(1H)-one core is a privileged heterocyclic scaffold that features prominently in numerous natural products and pharmacologically active molecules.[1][2] Its derivatives are known to exhibit a wide range of biological activities, including antibacterial, antiviral, and anticancer properties.[3] The specific target molecule, 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, combines this potent core with key substituents: a 7-chloro group, which can modulate lipophilicity and metabolic stability, and a 3-(4-methoxyphenyl) group, a common feature in bioactive compounds that can engage in various receptor interactions.

The synthesis of such 3-aryl substituted quinolinones presents unique challenges that often cannot be met by traditional named reactions like the Conrad-Limpach or Camps syntheses without significant modification.[4][5] This has spurred the development of innovative catalytic methods that offer milder conditions, greater functional group tolerance, and more direct access to these complex architectures. This application note provides a comprehensive overview of the most effective catalytic strategies for synthesizing the title compound, with a focus on the underlying mechanisms, practical considerations, and detailed experimental protocols for laboratory application.

Retrosynthetic Analysis

A logical retrosynthetic analysis reveals several potential pathways for constructing the target molecule. The primary disconnections can be made at the C-N and C-C bonds forming the quinolinone ring, suggesting strategies based on intramolecular cyclization of pre-functionalized acyclic precursors.

G cluster_0 Key Disconnections cluster_1 Precursors (Cyclization Strategy) cluster_2 Precursors (Arylation Strategy) TM Target Molecule 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one A Intramolecular Cyclization TM->A C2-N1 & C4a-C8a bonds B C3-Arylation TM->B C3-Aryl bond P1 N-(4-Chlorophenyl)-2-(4-methoxyphenyl)malonamide (Route A) A->P1 Thermal Condensation P2 Substituted β-(2-aminophenyl)acrylate (Route B) A->P2 Heck/Amidation Cascade P3 7-Chloro-4-hydroxyquinolin-2(1H)-one + 4-Iodanisole (Route C) B->P3 Cross-Coupling

Caption: Retrosynthetic pathways for the target quinolinone.

Modified Thermal Cyclization of Malonamides (Route A)

One of the most robust and fundamental approaches to the 4-hydroxy-2-quinolone core is the thermal cyclization of an N-arylmalonamide. This method is an adaptation of classical approaches, tailored for the synthesis of 3-substituted analogues. The reaction proceeds by heating an N,N'-diarylmalonamide or a mono-N-aryl malonamide ester at high temperatures, often in a high-boiling solvent like diphenyl ether, to induce intramolecular condensation.

The mechanism involves the initial formation of a ketene intermediate via elimination, followed by an intramolecular electrocyclization onto the aniline ring. Subsequent tautomerization yields the stable 4-hydroxyquinolin-2-one product. The choice of a high-boiling point solvent is critical to provide the necessary thermal energy for the cyclization to occur efficiently.[6][7]

Protocol 1: Synthesis via N,N'-bis(4-chlorophenyl)malonamide

This two-step protocol first prepares the malonamide precursor, which is then cyclized.

Step 1: Synthesis of N,N'-bis(4-chlorophenyl)malonamide

  • To a round-bottom flask, add 4-chloroaniline (2.0 equiv.) and diethyl malonate (1.0 equiv.).

  • Add a catalytic amount of a high-boiling tertiary amine (e.g., tri-n-butylamine) or DMF.[8]

  • Heat the mixture to 160-180 °C under a nitrogen atmosphere, allowing the ethanol byproduct to distill off.

  • Maintain the temperature for 3-5 hours until TLC analysis indicates the consumption of starting materials.

  • Cool the mixture and triturate with ethanol or hexane to induce crystallization.

  • Filter the solid product, wash with cold ethanol, and dry under vacuum to yield the N,N'-bis(4-chlorophenyl)malonamide.

Step 2: Thermal Cyclization to 7-Chloro-4-hydroxyquinolin-2(1H)-one

  • In a flask equipped with a condenser, suspend the N,N'-bis(4-chlorophenyl)malonamide (1.0 equiv.) in a high-boiling solvent such as diphenyl ether or Dowtherm A.[7]

  • Heat the mixture to reflux (approx. 250-260 °C) for 1-2 hours.

  • The product will precipitate from the hot solution.

  • Cool the reaction mixture to room temperature, dilute with hexane to further precipitate the product, and filter.

  • Wash the crude solid extensively with hexane and then ethyl acetate to remove the solvent and byproducts.

  • This yields 7-chloro-4-hydroxyquinolin-2(1H)-one, which serves as the scaffold for subsequent C3-arylation.

Note: This route produces the quinolinone core, which must then be arylated at the C3 position as described in Section 2.

Palladium-Catalyzed Domino Heck/Cyclization (Route B)

Modern synthetic chemistry offers more elegant, single-pot solutions through transition-metal catalysis. A highly effective strategy involves a palladium-catalyzed domino reaction sequence. This approach can construct the 3-aryl-quinolinone scaffold in a single transformation from simpler starting materials.

A plausible route involves a Heck reaction between a β-(2-acetamidophenyl)acrylate and an aryl iodide (e.g., 4-iodoanisole), followed by an intramolecular Buchwald-Hartwig amination or an amidopalladation/reductive elimination cascade to close the ring.[9][10] The choice of ligand, base, and solvent is critical for steering the reaction through the desired domino pathway.

G Pd0 Pd(0)L_n PdII_Complex Ar-Pd(II)-I Pd0->PdII_Complex Oxidative Addition ArylIodide 4-Iodoanisole ArylIodide->Pd0 Heck_Intermediate Heck Insertion Intermediate PdII_Complex->Heck_Intermediate Heck Reaction Alkene β-(2-Acetamido-4-chlorophenyl)acrylate Alkene->PdII_Complex Product_Precursor C-C Coupled Intermediate Heck_Intermediate->Product_Precursor β-Hydride Elimination Final_Product Target Quinolinone Product_Precursor->Final_Product Intramolecular C-N Coupling (Cyclization) Pd0_Regen Pd(0)L_n Final_Product->Pd0_Regen Reductive Elimination

Caption: Simplified Palladium Catalytic Cycle for Domino Synthesis.

Protocol 2: Palladium-Catalyzed Domino Synthesis
  • Reaction Setup: To a flame-dried Schlenk flask, add β-(2-acetamido-4-chlorophenyl)acrylate (1.0 equiv.), 4-iodoanisole (1.2 equiv.), Pd(OAc)₂ (5 mol%), a suitable phosphine ligand (e.g., XPhos, 10 mol%), and a base such as K₃PO₄ (2.5 equiv.).

  • Solvent Addition: Evacuate and backfill the flask with argon. Add a degassed solvent, such as dioxane or toluene, via syringe.

  • Reaction Execution: Heat the reaction mixture to 100-120 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature and filter through a pad of Celite to remove the palladium catalyst.

  • Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the target compound, 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one.

Copper-Catalyzed N-Arylation and Cyclization (Route C)

Copper catalysis provides a cost-effective alternative to palladium for certain transformations, particularly C-N and C-O bond formations. A sequential approach can be employed where a copper-catalyzed amidation first constructs the key N-aryl amide precursor, which then undergoes a base-mediated Camps cyclization. This two-step, one-pot variation is highly efficient.[4][11]

The Camps cyclization involves an intramolecular aldol-type condensation.[4] The use of a strong base deprotonates the active methylene group of the acetamido moiety, which then attacks the ketone carbonyl to form the heterocyclic ring.

Protocol 3: Sequential Cu-Catalyzed Amidation/Camps Cyclization
  • Reaction Setup: In a reaction tube, combine 2-amino-4-chloroacetophenone (1.0 equiv.), 4-methoxybenzoyl chloride (1.1 equiv.), CuI (10 mol%), a ligand such as 8-hydroxyquinoline (20 mol%), and a base like K₂CO₃ (2.0 equiv.).[12]

  • Solvent and Reaction: Add a solvent like DMF or dioxane and heat the mixture to 110 °C for 8-16 hours until the amidation is complete (monitored by TLC).

  • Camps Cyclization: Without isolating the intermediate, add a stronger base, such as 10 M aqueous NaOH (3.0 equiv.), directly to the reaction mixture.

  • Heating: Continue heating at 100-110 °C for an additional 4-8 hours to drive the cyclization.

  • Work-up: Cool the reaction to room temperature and carefully acidify with concentrated HCl to a pH of ~2-3. This will precipitate the product.

  • Purification: Filter the resulting solid, wash thoroughly with water, and then with a small amount of cold ethanol or diethyl ether to remove impurities. The product can be further purified by recrystallization if necessary.

Comparison of Synthetic Methods

The choice of synthetic route depends on factors such as starting material availability, desired scale, and tolerance for high temperatures or expensive catalysts.

MethodCatalyst / ReagentKey PrecursorsTypical YieldsAdvantagesDisadvantages
Thermal Cyclization High Temperature (~250 °C)N-Arylmalonamides60-80%Low cost, simple procedure, scalable.Harsh reaction conditions, limited functional group tolerance.
Palladium-Domino Pd(OAc)₂, Phosphine LigandSubstituted Acrylate, Aryl Halide50-75%Milder conditions, high convergence, single step.Catalyst cost, ligand sensitivity, potential for side reactions.[9][13]
Copper/Camps Seq. CuI, Ligand, Strong BaseAminoacetophenone, Acyl Halide70-90%Cost-effective catalyst, high yields, robust reaction.Requires strong base, two distinct mechanistic steps.[4][11]

Conclusion

The synthesis of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one can be achieved through several effective catalytic strategies. While traditional thermal cyclizations remain a viable option, particularly for large-scale synthesis, modern transition-metal-catalyzed methods offer significant advantages in terms of efficiency and milder conditions. The sequential copper-catalyzed amidation followed by a Camps cyclization represents a highly practical and high-yielding approach. Palladium-catalyzed domino reactions provide an elegant and convergent route, showcasing the power of modern organometallic chemistry in complex heterocycle synthesis. The selection of the optimal method will be guided by the specific constraints and objectives of the research or development program.

References

  • Fujiwara, Y., et al. (2013). Efficient Preparation of 4-Hydroxyquinolin-2(1H)-one Derivatives with Silver-Catalyzed Carbon Dioxide Incorporation and Intramolecular Rearrangement. Organic Letters. Available at: [Link]]

  • Lin, X.-Y., et al. (2025). Synthesis of 4-hydroxyquinoline-2(1H)-ones Based on Ag(I)-catalyzed Carbon Dioxide Fixation on 2-alknylanilines. Letters in Organic Chemistry, 22(1), 56-60. Available at: [Link]]

  • Baran, P., et al. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Available at: [Link]4]

  • Wikipedia. (n.d.). Conrad–Limpach synthesis. Retrieved from [Link]5]

  • PubMed. (2013). Efficient Preparation of 4-hydroxyquinolin-2(1H)-one Derivatives With Silver-Catalyzed Carbon Dioxide Incorporation and Intramolecular Rearrangement. PubMed. Available at: [Link]

  • ScienceDirect. (2014). Chemistry of 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and reactions. ScienceDirect. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 4-Hydroxyquinolin-2(1H)-one Analogues and 2-Substituted Quinolone Derivatives. ResearchGate. Available at: [Link]

  • Beilstein Journals. (2026). A mild and atom-efficient four-component cascade strategy for the construction of biologically relevant 4-hydroxyquinolin-2(1H)-one derivatives. Beilstein Journals. Available at: [Link]

  • RSC Publishing. (2025). Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications. RSC Publishing. Available at: [Link]

  • M. M. (n.d.). Quinoline Synthesis: Conrad-Limpach-Knorr. University of Regensburg. Available at: [Link]

  • SynArchive. (n.d.). Conrad-Limpach Synthesis. SynArchive. Available at: [Link]

  • YouTube. (2019). Conrad-limpach-knorr synthesis of Quinolone. Available at: [Link]

  • ACS Publications. (2007). Cu-Catalyzed N- and O-Arylation of 2-, 3-, and 4-Hydroxypyridines and Hydroxyquinolines. Organic Letters. Available at: [Link]

  • PubMed Central (PMC). (n.d.). Palladium-Catalysed Synthesis and Transformation of Quinolones. PMC. Available at: [Link]

  • Semantic Scholar. (2022). N-Arylation of 3-Formylquinolin-2(1H)-ones Using Copper(II)-Catalyzed Chan–Lam Coupling. Semantic Scholar. Available at: [Link]

  • ResearchGate. (n.d.). Syntheses of 3-acyl-4-hydroxy-2(1H)-quinolones. ResearchGate. Available at: [Link]

  • PubMed. (2017). Design, Palladium-Catalyzed Synthesis, and Biological Investigation of 2-Substituted 3-Aroylquinolin-4(1H)-ones as Inhibitors of the Hedgehog Signaling Pathway. PubMed. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 4-arylquinolin-2(1H)-ones 7 through a domino Heck/cyclization of methyl β-(2-acetamidophenyl)acrylates 4 with aryl iodides 5. ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). Camps quinoline synthesis. Retrieved from [Link]

  • ACS Publications. (2021). Synthesis and Mechanistic Insights of the Formation of 3-Hydroxyquinolin-2-ones including Viridicatin from 2-Chloro-N,3-diaryloxirane-2-carboxamides under Acid-Catalyzed Rearrangements. The Journal of Organic Chemistry. Available at: [Link]

  • R Discovery. (2014). Conrad–Limpach reaction. R Discovery. Available at: [Link]

  • ResearchGate. (n.d.). Cu-Catalyzed N- and O-Arylation of 2-, 3-, and 4-Hydroxypyridines and Hydroxyquinolines | Request PDF. ResearchGate. Available at: [Link]

  • Cambridge University Press & Assessment. (n.d.). Conrad-Limpach Reaction. Cambridge University Press. Available at: [Link]

  • ResearchGate. (2026). Synthesis, Characterization and Biological Screening of New N-Substituted-7-chloro-4-hydroxy-2-quinolone-3-carboxamides as Promising Anticancer Agents. ResearchGate. Available at: [Link]

  • ACS Publications. (2010). Palladium-Catalyzed Intramolecular Amidation of C(sp2)−H Bonds: Synthesis of 4-Aryl-2-quinolinones. The Journal of Organic Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Microwave-assisted synthesis of -CF3 functionalized 3,4-dihydropyrimidinone/thione/imine derivatives by. ResearchGate. Available at: [Link]

  • MDPI. (2026). Recent Progress in Palladium-Catalyzed Quinoline Formation: Synthetic Applications and Mechanistic Insights. MDPI. Available at: [Link]

  • ResearchGate. (2022). N-Arylation of 3-Formylquinolin-2(1H)-ones Using Copper(II)-Catalyzed Chan–Lam Coupling. ResearchGate. Available at: [Link]

  • Organic Syntheses. (n.d.). 4,7-dichloroquinoline. Organic Syntheses. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving solubility of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one in DMSO and aqueous buffers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the solubilization of highly functionalized heterocyclic compounds.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the solubilization of highly functionalized heterocyclic compounds.

The compound 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one presents a classic "brick dust" solubility challenge. It is highly planar, lipophilic, and possesses strong intermolecular hydrogen-bonding capabilities. This guide is designed to move beyond basic trial-and-error, explaining the thermodynamic and kinetic causality behind your solubility issues and providing self-validating protocols to ensure reliable dosing in your biological assays.

Part 1: Physicochemical Profiling

To solve a solubility issue, we must first understand the molecular forces at play. Table 1 summarizes the structural motifs of your compound and how they dictate solvent interactions.

Table 1: Structural Impact on Solubilization

Structural MotifPhysicochemical PropertyImpact on SolubilitySolubilization StrategyQuinolin-2(1H)-one coreHighly planar; strong H-bond donor/acceptor (NH, C=O)High crystal lattice energy; poor dissolution in cold DMSO.Apply kinetic energy (heat at 37–50°C and sonication) to disrupt the solid-state lattice.7-Chloro & 3-(4-methoxyphenyl)Bulky, highly lipophilic, promotes π π stackingDrives hydrophobic collapse in water, causing rapid precipitation.Utilize step-down dilution techniques and co-solvents to prevent rapid dielectric shifts.4-Hydroxy groupAcidic vinylogous proton (pKa ~4.5)Neutral and hydrophobic at low pH; anionic and highly soluble at physiological pH.Adjust aqueous assay buffers to pH ≥ 7.4 to form a highly soluble salt[1].

Part 2: Troubleshooting & FAQs

Q1: Why does my compound remain as a cloudy suspension in 100% DMSO at room temperature? A1: This is a symptom of high crystal lattice energy. The planar quinolin-2(1H)-one core, combined with the 7-chloro and 3-(4-methoxyphenyl) substituents, promotes intense intermolecular π

π stacking and hydrogen bonding. In cold or room-temperature DMSO, the solvent lacks the thermodynamic energy to overcome these solid-state interactions. Actionable Solution: You must apply external energy. Vortex the suspension vigorously, then heat it in a water bath at 37°C–50°C combined with sonication for 10–15 minutes until the solution is optically clear.

Q2: When I spike my 10 mM DMSO stock into my pH 7.4 assay buffer, the compound immediately crashes out. What is happening? A2: You are experiencing [1]. Rapidly diluting a concentrated DMSO stock into an aqueous environment causes an instantaneous drop in the solvent's dielectric constant. The highly lipophilic 7-chloro and methoxyphenyl groups force the molecules to aggregate before they can be solvated by water, exceeding the compound's kinetic solubility limit. Actionable Solution: Never add the stock directly to the final buffer volume in a single bolus. Instead, perform a step-down dilution (adding the DMSO stock dropwise while under constant vortexing).

Q3: Even with careful dilution, my compound eventually precipitates over a 2-hour incubation. Is there a structural workaround? A3: Yes. The 4-hydroxyquinolin-2(1H)-one core acts as a vinylogous acid with a [2]. At pH levels below 5, the compound is fully protonated and highly hydrophobic. At pH 7.4, it should be predominantly ionized (deprotonated). However, if your buffer capacity is weak, the addition of the compound might locally lower the pH, causing it to revert to its neutral, insoluble form. Actionable Solution: Ensure your assay buffer has strong buffering capacity (e.g., 50-100 mM HEPES or Tris at pH 7.4–8.0). The formation of the anionic species drastically increases thermodynamic solubility via ion-dipole interactions with water.

Q4: If pH optimization and careful dilution fail, what advanced formulations can I use? A4: If the compound still precipitates, you must encapsulate the hydrophobic moieties. We recommend using [3] at 2-5% (w/v) in your aqueous buffer. The hydrophobic cavity of the cyclodextrin will sequester the 3-(4-methoxyphenyl) or 7-chloro groups, while the hydrophilic exterior maintains aqueous solubility.

Part 3: Step-by-Step Methodologies

Protocol 1: Preparation of a Self-Validating 10 mM DMSO Stock Causality: This protocol ensures complete disruption of the crystal lattice without degrading the compound.

  • Weighing: Accurately weigh 3.16 mg of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one into a sterile, amber glass vial (PTFE-lined cap).

  • Solvent Addition: Add exactly 1.0 mL of anhydrous, cell-culture grade 100% DMSO.

  • Kinetic Disruption: Vortex vigorously for 60 seconds. The solution will likely appear cloudy.

  • Thermal/Acoustic Solubilization: Place the vial in a heated sonicator bath set to 37°C for 10 minutes.

  • Validation Check: Hold the vial against a light source. If any particulate matter remains (scattering light), repeat step 4 at 50°C for 5 minutes. The solution must be optically clear.

  • Storage: Aliquot into 50 μ L volumes to prevent freeze-thaw precipitation and store at -20°C.

Protocol 2: pH-Optimized Aqueous Dilution (Preventing DMSO Shock) Causality: This method prevents localized dielectric collapse and leverages the compound's acidic pKa.

  • Buffer Preparation: Prepare your aqueous assay buffer (e.g., PBS or HEPES) and verify the pH is strictly 7.4. Pre-warm the buffer to 37°C.

  • Stock Thawing: Thaw a 50 μ L DMSO aliquot from Protocol 1 at 37°C. Vortex to ensure no cryo-precipitation has occurred.

  • Step-Down Dilution: Place 990 μ L of the pre-warmed buffer on a vortex mixer set to medium speed.

  • Dropwise Addition: Using a p10 pipette, add 10 μ L of the DMSO stock dropwise directly into the center of the vortexing liquid (avoiding the tube walls).

  • Validation Check: The final solution (100 μ M compound, 1% DMSO) should remain completely clear. If turbidity appears, increase the buffer pH to 8.0 or add 2% HP- β -CD to the buffer prior to step 3.

Part 4: Visualizations

Solubilization_Workflow Start Weigh Compound AddDMSO Add 100% DMSO (Target: 10 mM) Start->AddDMSO Check1 Is it optically clear? AddDMSO->Check1 HeatSonicate Heat (37-50°C) & Sonicate Check1->HeatSonicate No (Lattice Intact) StockReady Stock Ready Store at -20°C Check1->StockReady Yes Check2 Is it optically clear? HeatSonicate->Check2 LowerConc Lower Target Conc. (e.g., 5 mM) Check2->LowerConc No (Exceeds Limit) Check2->StockReady Yes LowerConc->AddDMSO Retry

Caption: Decision tree for overcoming crystal lattice energy during DMSO stock preparation.

pH_Mechanism LowPH Acidic Buffer (pH < 4.5) Neutral 4-OH Species Precipitation Hydrophobic Collapse (Precipitation) LowPH->Precipitation Strong H-bonding & Pi-Pi Stacking HighPH Basic Buffer (pH ≥ 7.4) Ionized 4-O(-) Anion Soluble High Solvation (Clear Solution) HighPH->Soluble Ion-Dipole Interactions with Water

Caption: Mechanistic pathway of pH-dependent solubilization for 4-hydroxyquinolin-2(1H)-ones.

References
  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 69141, 4-Hydroxyquinoline." PubChem. URL:[Link]

  • Ilkhanizadeh, S. et al. "Recent advances in direct catalytic applications of alginates and alginic acid in organic synthesis." Arkivoc. URL: [Link]

Sources

Optimization

Technical Support Center: Synthesis of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

Welcome to the technical support center for the synthesis of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate th...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. We provide in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you achieve optimal yields and purity.

Overview of the Synthetic Pathway

The synthesis of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one is typically approached via a modified Conrad-Limpach synthesis. This pathway involves two primary stages:

  • Condensation: An initial reaction between 3-chloroaniline and a substituted malonic ester, diethyl 2-(4-methoxyphenyl)malonate, to form an enamine intermediate.

  • Thermal Cyclization: A high-temperature intramolecular cyclization of the enamine intermediate to form the final quinolinone ring system.

The most critical and yield-determining step is the thermal cyclization, which requires stringent temperature control and an appropriate high-boiling point solvent to proceed efficiently.

Reaction_Scheme SM1 3-Chloroaniline INT Enamine Intermediate SM1->INT Condensation (e.g., Toluene, reflux) SM2 Diethyl 2-(4-methoxyphenyl)malonate SM2->INT Condensation (e.g., Toluene, reflux) plus1 + plus1->INT Condensation (e.g., Toluene, reflux) PROD 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one INT->PROD Thermal Cyclization (~250 °C, Dowtherm A) -EtOH

Caption: Proposed synthetic route for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low to no yield in this synthesis? The most frequent point of failure is the thermal cyclization step. This intramolecular reaction requires very high temperatures, typically around 250 °C, to overcome the activation energy for ring closure.[1] Failure to reach and maintain this temperature is the primary cause of low or zero product yield.

Q2: Why is a special solvent like Dowtherm A or mineral oil necessary? Standard laboratory solvents do not have high enough boiling points to reach the required ~250 °C for cyclization. High-boiling, inert solvents serve two purposes: they act as a heat-transfer medium to ensure uniform heating of the reaction mixture and allow the reaction to be maintained at the target temperature.[1][2] Early syntheses performed without a solvent reported very moderate yields (below 30%), whereas using an inert solvent like mineral oil can increase cyclization yields to over 90% in many cases.[3]

Q3: Can I use a different starting aniline or malonate? Yes, the Conrad-Limpach and related syntheses are versatile. However, the electronic nature of the substituents can affect reactivity. Strong electron-withdrawing groups on the aniline can deactivate the aromatic ring, making the electrophilic cyclization step more difficult and leading to lower yields.[1]

In-Depth Troubleshooting Guide

This section addresses specific experimental issues. For optimal results, follow the detailed protocols provided in Section 4.

Problem Area 1: Low or No Product Formation

Q: My final yield is extremely low, and TLC analysis shows my starting materials (3-chloroaniline and the arylmalonate) are still present. What happened?

A: This indicates a failure in the initial condensation step to form the enamine intermediate. The thermal cyclization cannot occur if the intermediate is not formed first.

Potential Causes & Solutions:

  • Insufficient Reaction Time/Temperature for Condensation: The formation of the enamine from an aniline and a diethyl malonate derivative is not instantaneous and often requires heat to drive off the ethanol byproduct.

    • Troubleshooting: Ensure you are refluxing the initial mixture (e.g., in a solvent like toluene or xylene with a Dean-Stark trap) for a sufficient period. Monitor the reaction by TLC until one of the starting materials is consumed.

  • Poor Quality Starting Materials: Impurities in either the 3-chloroaniline or the diethyl 2-(4-methoxyphenyl)malonate can inhibit the reaction.

    • Troubleshooting: Verify the purity of your 3-chloroaniline (distillation may be necessary). For the malonate, ensure it was synthesized and purified correctly (see Protocol 1). The presence of residual base or copper catalyst from its synthesis could interfere with the condensation.

  • Steric Hindrance: While not extreme in this case, substituted malonates can react more slowly than unsubstituted diethyl malonate.

    • Troubleshooting: A mild acid catalyst (e.g., a trace of p-toluenesulfonic acid or sulfuric acid) can be used to promote the condensation and subsequent enolization, but it must be used judiciously as it can promote side reactions.[3]

Q: My TLC shows a new spot corresponding to the enamine intermediate, but after heating in Dowtherm A, I see little to no final product. Why is the cyclization failing?

A: This is a classic case of failed thermal cyclization and is the most challenging step of the synthesis.

Potential Causes & Solutions:

  • Incorrect Temperature: This is the most critical parameter. A thermometer placed in the heating mantle or oil bath does not reflect the internal temperature of the reaction mixture.

    • Troubleshooting: Use a high-temperature thermometer or thermocouple placed directly in the reaction flask (immersed in the liquid). Ensure the internal temperature holds steady at ~250 °C.

  • Inefficient Heat Transfer: A common issue in viscous reaction mixtures or with inadequate heating equipment.

    • Troubleshooting: Ensure vigorous stirring to promote even heat distribution. Use a heating mantle appropriately sized for your flask. A sand bath can also provide more uniform heating than an oil bath at these temperatures.

  • Degradation: While the quinolinone core is generally stable, prolonged heating at excessively high temperatures can lead to decomposition and tar formation.[1]

    • Troubleshooting: Once the reaction reaches 250 °C, monitor by TLC every 30-60 minutes. The reaction is often complete within 1-3 hours. Do not heat unnecessarily for extended periods.

Problem Area 2: Impurities and Purification Issues

Q: The reaction mixture turned into a dark, intractable tar during the high-temperature cyclization. Is it salvageable?

A: This is often due to polymerization or extensive decomposition at high temperatures, especially if hot spots occur in the flask.[1]

Potential Causes & Solutions:

  • Localized Overheating: Poor stirring can lead to parts of the mixture exceeding the stable temperature range, initiating polymerization.

    • Troubleshooting: In the future, ensure efficient, powerful overhead stirring for larger scale reactions. For the current batch, try dissolving a small sample of the tar in a strong solvent like DMSO to see if any product can be detected by TLC. Often, the yield from a tarred reaction is too low to make recovery worthwhile.

  • Reactive Impurities: The presence of impurities from previous steps can catalyze polymerization.

    • Troubleshooting: Meticulous purification of the enamine intermediate before cyclization can prevent this. After condensation, remove the initial solvent, and wash or recrystallize the intermediate to ensure high purity before subjecting it to the harsh cyclization conditions.

Q: I have isolated a crude product, but it is a viscous oil that refuses to crystallize. How can I purify it?

A: This is almost always due to residual high-boiling point solvent (e.g., Dowtherm A, mineral oil, diphenyl ether) trapped in the product.

Troubleshooting Protocol:

  • Initial Wash: After cooling the reaction, dilute the mixture with a large volume of a non-polar solvent like hexanes or petroleum ether. The product should precipitate as a solid, while the high-boiling solvent remains in solution.

  • Filtration and Washing: Filter the crude solid and wash it copiously with more hexanes or petroleum ether to remove all traces of the solvent.

  • Trituration/Recrystallization: If the product is still oily, try triturating (grinding the oil with a spatula in a non-polar solvent) to induce crystallization. If that fails, proceed with recrystallization from a suitable solvent system (e.g., ethanol, acetic acid, or DMF/water mixtures). See Protocol 4 for a general procedure.

Troubleshooting_Workflow Start Low Yield Observed TLC Analyze Crude Reaction Mixture by TLC Start->TLC Start_Mat Problem: Starting Materials Remain Cause: Incomplete Condensation TLC->Start_Mat Starting materials dominant? Intermediate Problem: Intermediate Formed, No Product Cause: Failed Cyclization TLC->Intermediate Intermediate dominant? Impure Problem: Complex Mixture / Tar Cause: Side Reactions / Decomposition TLC->Impure Multiple spots or streaking? Sol_Cond Solution: - Increase condensation time/temp - Use mild acid catalyst - Check reagent purity Start_Mat->Sol_Cond Sol_Cyc Solution: - Verify internal temp is ~250°C - Use proper high-boiling solvent - Ensure efficient stirring Intermediate->Sol_Cyc Sol_Imp Solution: - Purify intermediate before cyclization - Avoid localized overheating - Optimize reaction time Impure->Sol_Imp

Sources

Troubleshooting

Technical Support Center: 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (CHMQ) Stability &amp; Storage Guide

Welcome to the specialized technical support center for the handling, storage, and troubleshooting of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (hereafter referred to as CHMQ ). As a highly functionalized...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the specialized technical support center for the handling, storage, and troubleshooting of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (hereafter referred to as CHMQ ). As a highly functionalized quinolinone derivative, CHMQ is a valuable scaffold in drug discovery and molecular research. However, its unique structural features—specifically the 4-hydroxy enol moiety and the electron-rich 4-methoxyphenyl group—make it susceptible to specific degradation pathways during long-term storage.

This guide provides researchers with field-proven insights, causal explanations for degradation, and self-validating protocols to ensure absolute compound integrity.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why did my CHMQ stock solution in DMSO turn from off-white to yellow/brown after a month at -20°C? Causality: This color shift is a classic indicator of oxidative degradation combined with photolysis. The 4-methoxyphenyl group is highly electron-donating, making the adjacent positions susceptible to auto-oxidation in the presence of dissolved oxygen and trace heavy metals. Furthermore, exposure to ambient laboratory light induces radical formation. Even at -20°C, dissolved oxygen in non-degassed DMSO can slowly oxidize the compound into a highly conjugated quinone-like species, which absorbs visible light (appearing yellow/brown). Resolution: Always use anhydrous, argon-purged DMSO. Store in amber glass vials to block UV/Vis light.

Q2: I am observing a secondary peak in my LC-MS analysis (M-14 Da). What is happening? Causality: A mass loss of 14 Da typically corresponds to the loss of a methyl group (demethylation) combined with oxidation. The 4-methoxyphenyl ether linkage can undergo oxidative cleavage under acidic conditions or prolonged exposure to atmospheric moisture, converting the methoxy group into a hydroxyl group. Resolution: Ensure your storage environment is strictly desiccated. If formulating in aqueous buffers for assays, prepare them fresh and do not store aqueous stocks for more than 24 hours.

Q3: My compound crashed out of the buffer solution during a 48-hour long-term assay, despite being below the theoretical solubility limit. How do I prevent this? Causality: This phenomenon is driven by tautomerism. 4-Hydroxyquinolin-2(1H)-ones exist in a delicate equilibrium between the enol form (4-hydroxy) and the keto form (quinoline-2,4-dione). As established in the literature, the enol form is stabilized by1 [1], which maintains its solubility profile. However, in highly polar protic solvents (like aqueous buffers) over extended periods, the2 [2], leading to delayed precipitation. Resolution: Maintain stock solutions in aprotic solvents (DMSO) and only spike into aqueous assay buffers immediately prior to use. Keep the final assay concentration well below the kinetic solubility limit of the dione tautomer.

Section 2: Troubleshooting & Data Presentation

To effectively troubleshoot CHMQ degradation, it is critical to match the visual and analytical cues with the correct degradation mechanism.

Table 1: CHMQ Degradation Pathways and Mitigation Strategies

Degradation PathwayEnvironmental TriggerVisual / Analytical CuePreventive Measure
Photolysis Ambient UV/Vis lightYellowing of solution; multiple small HPLC peaksUse amber vials; work under low-light conditions.
Auto-Oxidation Dissolved O₂, trace metalsBrown tint; M+16 or M-14 peaks on LC-MSDegas solvents with Argon; add 0.1% BHT if compatible.
Tautomeric Shift Prolonged time in protic buffersDelayed precipitation; cloudy suspensionStore in anhydrous aprotic solvents; prepare fresh aqueous dilutions.
Hydrolysis Atmospheric moisture, pH extremesLoss of main peak area; altered retention timeStore lyophilized powder at -80°C in a desiccator.

Section 3: Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must validate themselves. The following workflows ensure that your storage method is actively monitored for success, rather than relying on blind trust.

Protocol A: Preparation of Ultra-Stable Long-Term Stock Solutions (10 mM)

Objective: Prevent oxidation, photolysis, and moisture ingress during the creation of DMSO stock solutions. Causality: Removing dissolved oxygen prevents radical initiation at the methoxy site, while anhydrous conditions prevent tautomeric shifts and hydrolysis.

  • Solvent Preparation: Obtain anhydrous DMSO (≥99.9%, strictly sealed). Sparge the DMSO with high-purity Argon gas for 15 minutes to displace dissolved oxygen.

  • Vial Selection: Use only MS-certified, amber glass HPLC vials with PTFE/silicone septa. Reasoning: Amber glass blocks photons <400 nm, preventing photolytic cleavage of the quinolinone core.

  • Dissolution: Weigh the CHMQ powder in a nitrogen-purged glove box (if available) or work rapidly on the bench. Add the degassed DMSO to achieve a 10 mM concentration. Vortex until completely dissolved.

  • Argon Overlay & Sealing: Gently blow a stream of Argon over the headspace of the vial for 10 seconds before immediately capping tightly.

  • Self-Validation (QC Step): Immediately remove a 5 µL aliquot and dilute to 1 µM in Acetonitrile for LC-MS analysis. Record the exact peak area and purity percentage. This is your T=0 baseline . Future aliquots must be compared against this specific baseline to validate storage integrity.

  • Storage: Store the sealed vials at -80°C. Reasoning: -80°C halts nearly all kinetic degradation pathways compared to standard -20°C freezers.

Protocol B: Forced Degradation Testing (Stability Validation)

Objective: Understand the specific degradation kinetics of your CHMQ batch to establish accurate shelf-life and assay windows.

  • Acid/Base Stress: Prepare two 100 µM solutions of CHMQ. To one, add 0.1 N HCl (10% v/v); to the other, add 0.1 N NaOH (10% v/v). Incubate at 40°C for 24 hours.

  • Oxidative Stress: Prepare a 100 µM solution and add 3% H₂O₂ (10% v/v). Incubate at room temperature for 24 hours.

  • Analysis: Run all samples via HPLC-UV (254 nm). Compare the degradation peaks against the T=0 baseline established in Protocol A. If the compound degrades >5% in the oxidative condition, it confirms high sensitivity to oxygen, validating the strict need for Argon sparging.

Section 4: Mechanistic Visualization

The following diagram illustrates the three primary degradation pathways of CHMQ and the corresponding interventions required to maintain structural integrity.

CHMQ_Degradation CHMQ 7-Chloro-4-hydroxy-3-(4-methoxyphenyl) quinolin-2(1H)-one Photo Photolytic Degradation (UV/Vis Exposure) CHMQ->Photo Oxidation Oxidative Degradation (O2 / Trace Metals) CHMQ->Oxidation Tautomer Tautomeric Shift (Solvent Polarity) CHMQ->Tautomer Radical Radical Generation & Ring Cleavage Photo->Radical Demethyl Demethylation & Quinone Formation Oxidation->Demethyl Dione Shift to Dione Form (Precipitation) Tautomer->Dione Amber Amber Vials & Dark Storage Radical->Amber Argon Argon Purging & EDTA Addition Demethyl->Argon Aprotic Use Aprotic Solvents (Anhydrous DMSO) Dione->Aprotic

Caption: Degradation pathways of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one and mitigation.

References

  • Raja, T. K., Vijayaraghavan, R., & Rathore, R. S. (2007). 3-Acetyl-4-hydroxyquinolin-2(1H)-one: resonance-assisted O—H⋯O hydrogen bonding.
  • Abdou, M. M., El-Saeed, R. A., & Bondock, S. (2018). (PDF) Synthesis and chemical transformations of 3-acetyl-4-hydroxyquinolin-2(1H)-one and its N-substituted derivatives: bird's eye view.

Sources

Optimization

Technical Support Center: Optimizing Recrystallization for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

Welcome to the Technical Support Center. This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies for the recrystallization of 7-chloro-4-hydroxy-3-(4-methoxy...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies for the recrystallization of 7-chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one.

The 4-hydroxyquinolin-2(1H)-one (carbostyril) scaffold is notoriously challenging to purify due to strong intermolecular hydrogen bonding, lactam-lactim tautomerism, and exceptionally high lattice energies[1]. When combined with the lipophilic 3-(4-methoxyphenyl) and 7-chloro substituents, researchers frequently encounter phase separation and solvent entrapment. This guide is designed to help you navigate and resolve these specific physicochemical barriers.

Part 1: Solvent Selection & Solubility Matrix

The rigid planarity and dual hydrogen-bond donor/acceptor sites (2-NH and 4-OH) of this molecule mean that standard organic solvents often fail to achieve true dissolution. The table below summarizes quantitative and qualitative solvent behaviors to guide your system selection.

Solvent SystemRoleSolubility Profile (at Reflux)Causality & Process Impact
N,N-Dimethylformamide (DMF) Primary SolventHigh (>150 mg/mL)Strong H-bond acceptor; breaks quinolinone dimers. Risk: High propensity for solvate formation.
Glacial Acetic Acid Primary SolventModerate (~50 mg/mL)Protonates/solvates the tautomeric system. Excellent for achieving high-purity, desolvated crystals.
Dimethyl Sulfoxide (DMSO) Primary SolventVery High (>200 mg/mL)Maximum dimer disruption. Risk: Difficult to remove under vacuum; requires aggressive antisolvent washing.
Ethanol (Abs.) Antisolvent / WashLow (<5 mg/mL)Insufficient H-bond accepting power to dissolve the lattice[1]. Ideal as a secondary antisolvent to drive yield.
Water AntisolventInsoluble (~0 mg/mL)Forces rapid supersaturation. Risk: Adding too quickly induces Liquid-Liquid Phase Separation (oiling out).

Part 2: Troubleshooting FAQs

Q: My compound is "oiling out" instead of forming a crystalline suspension. How do I fix this? A: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS)[2]. It occurs when your cooling trajectory crosses the binodal curve before reaching the metastable zone required for solid nucleation[3]. Instead of crystallizing, the solute separates into a dense, solute-rich oil phase and a solvent-rich continuous phase.

  • Causality: The 3-(4-methoxyphenyl) group adds steric bulk and lipophilicity that depresses the melting point of the solvated intermediate, thermodynamically favoring an oil over a rigid crystal lattice at higher temperatures.

  • Solution: To prevent LLPS, you must reduce the rate at which supersaturation is generated. Decrease your cooling ramp to <0.5 °C/min. More importantly, introduce authentic seed crystals (1-2% w/w) just before the cloud point is reached to bypass the energy barrier for nucleation[2].

Q: 1 H-NMR analysis shows persistent DMF trapped in my dried crystals. How do I remove it? A: Polar aprotic solvents like DMF are excellent for dissolving the rigid quinolinone core, but they frequently cause solvent entrapment via solid solution formation or the creation of stoichiometric solvates[4].

  • Causality: The strong hydrogen bond donor capacity of the quinolinone's 4-OH and 2-NH groups tightly binds the carbonyl oxygen of DMF within the crystal lattice. Standard vacuum drying will not overcome this lattice energy.

  • Solution: Perform a solvent-mediated polymorphic phase transition. Suspend the DMF-solvated crystals in a hot slurry of pure ethanol (reflux for 2 hours). Ethanol acts as a competitor that disrupts the solvate without dissolving the API, forcing a transition to the desolvated form[4]. Self-Validation: Verify solvent removal by running Thermogravimetric Analysis (TGA) alongside 1 H-NMR; the TGA should show <0.5% weight loss before the melting point.

Q: I'm getting poor recovery (<40% yield) when attempting to recrystallize from an Ethanol/Water mixture. Why? A: The 7-chloro-4-hydroxy-2-quinolone core has exceptional lattice stability. Ethanol lacks the necessary dipole moment and hydrogen-bond accepting power required to fully disrupt the self-associated dimers[1].

  • Causality: If the compound never fully dissolves into a clear solution at reflux, you are merely triturating the solid, not recrystallizing it. Impurities remain trapped in the unbroken lattice.

  • Solution: Switch to a binary solvent system. Dissolve the crude material completely in a minimal volume of boiling Glacial Acetic Acid or DMF, then slowly titrate in hot water or ethanol as an antisolvent until the mixture becomes faintly turbid.

Part 3: Optimized Step-by-Step Methodologies

Protocol A: The DMF/Water Antisolvent Method (Optimized for Yield)

This protocol is a self-validating system designed to maximize recovery while preventing LLPS.

  • Dissolution: Suspend 1.0 g of crude 7-chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one in 5 mL of DMF. Heat to 80 °C under stirring until a completely clear, homogenous solution is achieved.

  • Filtration: Hot-filter the solution through a 0.45 µm PTFE syringe filter to remove insoluble particulates (dust/silica) that could trigger premature, uncontrolled nucleation.

  • Antisolvent Titration: Maintain the solution at 80 °C. Add hot water (80 °C) dropwise at a rate of 0.5 mL/min. Stop the addition immediately when the solution exhibits a faint, persistent opalescence (the cloud point).

  • Seeding & Annealing (Critical Step): Add 10 mg of pure seed crystals. Hold the temperature at 75 °C for 30 minutes. Validation: You should visually observe the opalescence transition into distinct, reflective crystalline needles. If oil droplets form on the flask walls, add 0.5 mL of DMF to redissolve and slow the cooling rate.

  • Cooling: Ramp the temperature down to 5 °C at a strict rate of 0.5 °C/min.

  • Isolation: Filter the suspension under vacuum. Wash the filter cake with 3 x 10 mL of ice-cold Ethanol (not water, to facilitate rapid drying and displace surface DMF). Dry under high vacuum at 60 °C for 12 hours.

Protocol B: The Glacial Acetic Acid Method (Optimized for Purity & Desolvation)

Use this method if Protocol A results in intractable DMF solvates.

  • Dissolution: Suspend 1.0 g of crude API in 15 mL of Glacial Acetic Acid. Heat to reflux (118 °C) until dissolved.

  • Controlled Cooling: Remove from heat and allow the flask to cool ambiently to 80 °C.

  • Crystallization: The product will typically self-nucleate between 70–80 °C due to the steep solubility curve in acetic acid. Once nucleation begins, hold for 1 hour to allow the lattice to mature.

  • Isolation & Neutralization: Filter the solid. Wash sequentially with 10 mL of cold acetic acid, followed by 20 mL of cold water to neutralize residual acid. Dry under vacuum at 80 °C.

Part 4: Mandatory Visualizations

LLPS_Workflow Start Hot Solution (API in DMF) Cooling Cooling & Antisolvent Addition Start->Cooling Observation Observation: Phase Separation? Cooling->Observation Oiling Oiling Out (LLPS) Solute-Rich Droplets Observation->Oiling High Supersaturation Crystals Nucleation & Crystal Growth Observation->Crystals Optimal Conditions Action1 Reduce Supersaturation Rate Oiling->Action1 Action2 Add Seed Crystals at Metastable Zone Oiling->Action2 Action1->Cooling Action2->Cooling

Caption: Workflow for mitigating Liquid-Liquid Phase Separation (Oiling Out) during crystallization.

Tautomer_Solvent Lactam Lactam Form (2-Oxo-4-hydroxy) Lactim Lactim Form (2,4-Dihydroxy) Lactam->Lactim Tautomerization Dimer Insoluble H-Bonded Dimers Lactam->Dimer Poor Solvent (EtOH/MeOH) Lactim->Dimer Poor Solvent Solvated Solvent-Disrupted Monomers (DMF/AcOH) Dimer->Solvated Strong H-Bond Acceptor Added Solvated->Lactam Cooling/ Antisolvent

Caption: Effect of solvent choice on 4-hydroxyquinolin-2(1H)-one tautomerism and dimer disruption.

Part 5: References

  • [1] Investigations on the 4-Quinolone-3-carboxylic Acid Motif. 7. Synthesis and Pharmacological Evaluation of 4-Quinolone-3-carboxamides and 4-Hydroxy-2-quinolone-3-carboxamides as High Affinity Cannabinoid Receptor 2 (CB2R) Ligands with Improved Aqueous Solubility. ACS Publications.[Link]

  • [2] Liquid-Liquid Phase Separation in Crystallization. Mettler Toledo.[Link]

  • [3] A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data. MDPI.[Link]

  • [4] Solvent Entrapment of BI 763963 by Solid Solution Formation. ACS Crystal Growth & Design.[Link]

Sources

Troubleshooting

Resolving HPLC peak tailing for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one analysis

Topic: Resolving HPLC Peak Tailing for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one Analysis Welcome to our dedicated technical guide for scientists and researchers analyzing 7-Chloro-4-hydroxy-3-(4-methoxyph...

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Author: BenchChem Technical Support Team. Date: April 2026

Topic: Resolving HPLC Peak Tailing for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one Analysis

Welcome to our dedicated technical guide for scientists and researchers analyzing 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. As a Senior Application Scientist, I understand that achieving sharp, symmetrical peaks is paramount for accurate quantification and robust method development. This guide provides in-depth, field-proven insights to diagnose and resolve the common issue of peak tailing encountered during the HPLC analysis of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical features of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one that influence its chromatography?

7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one is a complex molecule with several functional groups that dictate its behavior in reverse-phase HPLC. Its quinolinone core contains a basic nitrogen atom, making the molecule susceptible to strong interactions with the stationary phase. Additionally, the 4-hydroxy group can exhibit acidic properties. This amphiprotic nature, combined with its overall hydrophobicity, presents a unique chromatographic challenge. The basic nitrogen is often the primary culprit in peak tailing, as it can interact with residual silanol groups on the silica-based stationary phase.[1][2]

Q2: What is peak tailing and why is it detrimental to my analysis?

In an ideal chromatographic separation, a peak should be perfectly symmetrical, resembling a Gaussian distribution. Peak tailing is a distortion where the latter half of the peak is broader than the front half.[3] This asymmetry is problematic for several reasons:

  • Reduced Accuracy and Precision: Tailing makes it difficult for integration software to accurately determine the start and end of the peak, leading to inconsistent area counts and poor quantitative reproducibility.

  • Poor Resolution: A tailing peak can merge with an adjacent peak, making it impossible to quantify either compound accurately.

  • Lower Sensitivity: As the peak broadens, its height decreases, which can make it difficult to detect at low concentrations, negatively impacting the limit of detection (LOD) and limit of quantitation (LOQ).

Q3: What is the most common cause of peak tailing for a basic compound like this?

The most frequent cause of peak tailing for basic compounds in reverse-phase HPLC is secondary ionic interactions between the protonated basic analyte and ionized residual silanol groups on the silica stationary phase.[2][4][5][6] Silica surfaces inherently have these silanol groups (Si-OH). At mobile phase pH values above approximately 3.5-4.5, these groups deprotonate to become negatively charged (Si-O⁻).[6] Your basic analyte, in turn, becomes protonated (positively charged) in an acidic mobile phase. This strong ionic attraction acts as a secondary retention mechanism, delaying the elution of some analyte molecules and causing a "tail."[1][5]

In-Depth Troubleshooting Guide

Q4: My peak is tailing. What is the first step in my troubleshooting process?

A systematic approach is crucial. Before making random changes, you must diagnose the likely cause. The workflow below outlines a logical progression from the most common and easily addressed issues (mobile phase chemistry) to more complex hardware-related problems.

Troubleshooting_Workflow start Peak Tailing Observed (Asymmetry Factor > 1.2) mobile_phase Step 1: Investigate Mobile Phase Chemistry start->mobile_phase ph_check Is Mobile Phase pH ≥ 2 units from pKa? Is pH < 3.5? mobile_phase->ph_check Primary Check column_chem Step 2: Evaluate Column Chemistry column_type Using a modern, end-capped, high-purity silica column? column_chem->column_type sample_prep Step 3: Check Sample Preparation solvent_mismatch Is sample solvent stronger than the mobile phase? sample_prep->solvent_mismatch hardware Step 4: Inspect System Hardware extra_column Are fittings/tubing optimized to minimize dead volume? hardware->extra_column buffer_check Is buffer adequate? (e.g., 20-50 mM) ph_check->buffer_check No/Unsure solution Peak Shape Improved ph_check->solution Yes additive_check Is a competing base (e.g., TEA) needed? buffer_check->additive_check No/Unsure buffer_check->solution Yes additive_check->column_chem Yes, still tailing additive_check->solution Yes column_type->sample_prep Yes, still tailing column_type->solution No -> Replace Column solvent_mismatch->hardware No, still tailing solvent_mismatch->solution Yes -> Remake Sample extra_column->solution No -> Fix Connections

Caption: A systematic workflow for troubleshooting HPLC peak tailing.
Q5: How exactly does mobile phase pH control peak shape for this compound?

Mobile phase pH is the most powerful tool for controlling the peak shape of ionizable compounds.[7][8] Its effect is twofold:

  • Analyte Ionization: The retention of your compound in reverse-phase chromatography is highly dependent on its polarity. The protonated (ionized) form of the basic quinolinone nitrogen is much more polar (less hydrophobic) than the neutral form.[8] Operating at a pH where the compound exists in a single, stable ionic state is crucial. If the mobile phase pH is too close to the analyte's pKa, both the ionized and neutral forms will exist simultaneously, leading to broad or split peaks.[7][9][10]

  • Silanol Group Ionization: As previously mentioned, acidic silanol groups on the silica surface are ionized (Si-O⁻) at pH > 4.[6] To prevent the secondary ionic interactions that cause tailing, it is highly effective to suppress this ionization by lowering the mobile phase pH.[3][5] By operating at a pH of 3.0 or lower, the vast majority of silanol groups will be protonated (Si-OH) and neutral, thus eliminating the electrostatic attraction with your positively charged analyte.[5]

The diagram below illustrates this key interaction and how a competing base can mitigate it.

Caption: Mechanism of silanol interaction and mitigation by a competing base.
Q6: What specific mobile phase modifications and additives should I try?

Optimizing the mobile phase is the most effective strategy. Here is a summary of common approaches, starting with the simplest.

Modification Mechanism of Action Typical Concentration Pros Cons
Low pH (pH 2.5-3.0) Suppresses silanol ionization (Si-OH), minimizing secondary interactions with the protonated basic analyte.[3][5]Use 0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA)Very effective for basic compounds. Simple to prepare. Volatile and MS-friendly (especially formic acid).TFA can be difficult to remove from the column and may suppress MS ionization. Low pH can degrade certain columns.
Buffer Addition Maintains a constant pH, ensuring the analyte remains in a single ionization state throughout the column.[2][4][6]10-25 mM Ammonium Acetate or Ammonium FormateProvides robust pH control for better reproducibility. MS-friendly.May not be sufficient to eliminate strong silanol interactions on its own.
Competing Base A small basic additive, like Triethylamine (TEA), preferentially interacts with and "masks" the active silanol sites, preventing the larger analyte from binding to them.[6][11][12][13]0.1% - 0.5% (v/v) Triethylamine (TEA)Highly effective at eliminating tailing from silanol interactions, especially on older column types.[6][13][14]Not MS-friendly. Has a strong odor and requires careful pH adjustment. Can alter selectivity.[12]
Q7: I've tried adjusting the mobile phase, but some tailing persists. Could it be my column or sample solvent?

Yes. If mobile phase optimization does not fully resolve the issue, the next logical steps are to evaluate your column and sample preparation.

  • Column Chemistry: Not all C18 columns are created equal. Modern columns are typically made from high-purity "Type B" silica, which has fewer metal impurities and a less acidic surface than older "Type A" silica.[3] Furthermore, ensure you are using a column with robust end-capping . End-capping is a process where residual silanol groups are chemically bonded with a small silylating agent to make them inert.[4][5] If your column is old or has been exposed to harsh conditions (e.g., high pH), the stationary phase may be degraded, exposing more active silanols.

  • Sample Solvent (Diluent) Mismatch: This is a very common but often overlooked problem. The ideal sample solvent is the mobile phase itself. If your compound is dissolved in a solvent that is significantly stronger (i.e., has a higher percentage of organic solvent) than your initial mobile phase conditions, it can cause severe peak distortion.[15][16][17][18] The sample doesn't focus properly at the head of the column, leading to a broad and often tailing or fronting peak.[15][18] Always aim to dissolve your sample in a solvent that is as weak as or weaker than the mobile phase.[15]

Experimental Protocols

Protocol 1: Systematic Mobile Phase pH Adjustment
  • Prepare Mobile Phase A (Aqueous): Prepare two aqueous mobile phases.

    • A1 (pH ~2.7): 0.1% (v/v) Formic Acid in HPLC-grade water.

    • A2 (pH ~2.0): 0.1% (v/v) Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Prepare Mobile Phase B (Organic): Use HPLC-grade Acetonitrile or Methanol.

  • Equilibrate the System: Start with Mobile Phase A1. Flush the column with your starting gradient conditions (e.g., 95% A1 / 5% B) for at least 10-15 column volumes to ensure full equilibration.

  • Inject Sample: Inject your standard of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one.

  • Analyze Peak Shape: Measure the USP Tailing Factor or Asymmetry Factor. A value close to 1.0 is ideal. Values > 1.5 indicate significant tailing.[5]

  • Test Alternative Acid: If tailing persists with formic acid, switch to Mobile Phase A2 (TFA). TFA is a stronger ion-pairing agent and can sometimes improve the peak shape for very basic compounds, although it may impact MS sensitivity. Repeat the equilibration and injection steps.

Protocol 2: Using Triethylamine (TEA) as a Silanol Suppressor

This protocol is intended for UV detection and is generally not suitable for LC-MS.

  • Prepare Buffered Mobile Phase A:

    • Start with HPLC-grade water.

    • Add 0.1% to 0.2% (v/v) Triethylamine.

    • Adjust the pH to the desired level (e.g., 3.0 or 7.0) using phosphoric acid or acetic acid. This step is critical and must be done carefully in a fume hood.

  • Prepare Mobile Phase B: HPLC-grade Acetonitrile or Methanol.

  • Equilibrate Thoroughly: TEA can take longer to fully equilibrate with the stationary phase. Flush the column for at least 20-30 column volumes.

  • Inject and Analyze: Inject your sample and assess the peak shape. The addition of TEA should competitively block the active silanol sites, leading to a significant reduction in tailing.[6][13]

References

  • Effects of Sample Solvents on Peak Shape. Shimadzu Asia Pacific. [Link]

  • What Causes Peak Tailing in HPLC?. Chrom Tech, Inc. [Link]

  • How to Reduce Peak Tailing in HPLC?. Phenomenex. [Link]

  • Peak Tailing in HPLC. Element Lab Solutions. [Link]

  • What are common causes of peak tailing when running a reverse-phase LC column?. Waters Knowledge Base. [Link]

  • Triethylamine as a Mobile Phase Additive: What Does It Do?. Welch Materials. [Link]

  • The Importance of Mobile Phase pH in Chromatographic Separations. Element Lab Solutions. [Link]

  • Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. ACD/Labs. [Link]

  • Common Causes Of Peak Tailing in Chromatography. ALWSCI. [Link]

  • HPLC Troubleshooting Guide. Advanced Chromatography Technologies. [Link]

  • Exploring the Role of pH in HPLC Separation. Veeprho. [Link]

  • Exploring the Role of pH in HPLC Separation. Moravek. [Link]

  • LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Restek. [Link]

  • Improving Peak Shapes Affected by Sample Solvents in UHPLC Systems. Shimadzu. [Link]

  • TO ADD OR NOT TO ADD. HPLC-TODAY. [Link]

  • The Effect of Sample Diluent on Peak Shape. MAC-MOD Analytical. [Link]

  • Effect of Triethylamine (TEA) on the Retention in RPLC. Pharma Growth Hub. [Link]

Sources

Optimization

Minimizing oxidation of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one in open-air experiments

Technical Support Center: Benchtop Stabilization of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one Handling highly functionalized 4-hydroxy-2-quinolones outside of a glovebox presents a significant chemical cha...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Benchtop Stabilization of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

Handling highly functionalized 4-hydroxy-2-quinolones outside of a glovebox presents a significant chemical challenge. This technical guide is engineered for researchers and drug development professionals who need to manipulate 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one in open-air (benchtop) environments without compromising its structural integrity.

Mechanistic Causality: Why Does This Compound Oxidize?

To prevent degradation, we must first understand the molecular vulnerabilities of the compound. 4-Hydroxyquinolin-2(1H)-ones exist in a tautomeric equilibrium with their quinoline-2,4-dione forms[1]. However, the specific substitution pattern of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one drastically alters its electronic landscape:

  • The Electron-Rich Enol Core: The 3-position is substituted with a 4-methoxyphenyl group. The para-methoxy moiety is a powerful electron donor via resonance (+M effect). This funnels electron density directly into the C3-C4 enol system, significantly lowering the oxidation potential of the molecule.

  • Radical Initiation & Dimerization: In the presence of ambient oxygen ( 3O2​ ), light, or trace transition metals, the electron-rich C3 position readily undergoes single-electron transfer (SET) to form a resonance-stabilized C3-centered radical[2].

  • The Degradation Cascade: Once the radical is formed, it can either react with another radical to form a 3,3'-bis-quinolone dimer (oxidative coupling)[3], or react with molecular oxygen to form a peroxy radical, ultimately degrading the core into a quinoline-2,4-dione derivative.

OxidationPathway API 7-Cl-4-OH-3-(4-OMePh)quinolin-2(1H)-one (Electron-Rich Enol) Initiation Initiation: Trace Metals / Light / O2 API->Initiation Benchtop Exposure Radical C3-Centered Radical (Resonance Stabilized) Initiation->Radical Single Electron Transfer (SET) Peroxy Peroxy Radical Intermediate Radical->Peroxy + O2 Dimer Oxidative Dimerization (3,3'-bis-quinolone) Radical->Dimer + C3 Radical (Coupling) Dione Quinoline-2,4-dione (Degradation Product) Peroxy->Dione Decomposition

Mechanistic pathway of autoxidation for 3-aryl-4-hydroxyquinolin-2(1H)-ones in open air.

Troubleshooting & FAQs

Q: My solution turns from pale yellow to deep brown within hours on the bench. What is driving this? A: This color shift is the visual hallmark of oxidative coupling (dimerization) or extended conjugation loss via dione formation[3]. Standard borosilicate glassware often contains trace transition metals (like Fe or Cu) on its surface. These metals act as catalytic electron acceptors, initiating the radical cascade[2]. Always wash glassware with 0.1 M EDTA to chelate these metals before use.

Q: Can I perform vacuum filtration of the wet cake in open air? A: Yes, but not without atmospheric modification. Drawing ambient air through a high-surface-area wet cake maximizes oxygen exposure and accelerates degradation. You must use an Argon blanket (detailed in Protocol A). Argon is denser than air and will pool over the funnel, displacing oxygen[4].

Q: Does ambient laboratory lighting actually matter? A: Absolutely. Photo-oxidation is a primary initiation pathway for electron-rich enols. The ambient UV/Vis light in a laboratory provides enough energy to excite the molecule, facilitating reaction with triplet oxygen. Wrapping flasks in aluminum foil (actinic protection) is a non-negotiable requirement for benchtop handling.

Troubleshooting Start Observation: Solution Darkens / Impurities Form Q1 Is the solvent properly degassed? Start->Q1 A1 Perform Freeze-Pump-Thaw or Argon Sparging (>30 min) Q1->A1 No Q2 Are trace metals present in glassware? Q1->Q2 Yes Monitor Monitor via UV-Vis (Self-Validating Check) A1->Monitor A2 Wash with 0.1 M EDTA; Use PTFE spatulas Q2->A2 Yes Q3 Is the reaction exposed to ambient light? Q2->Q3 No A2->Monitor A3 Wrap flasks in aluminum foil; Use amber glassware Q3->A3 Yes Q3->Monitor No A3->Monitor

Logic tree for diagnosing and mitigating benchtop oxidation of sensitive quinolones.

Quantitative Data: Oxidation Kinetics

The following table summarizes the degradation kinetics of the compound under various benchtop conditions, demonstrating the compounding efficacy of preventative measures.

Table 1: Comparative Oxidation Half-Lives ( t1/2​ ) of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one in Solution ( 10 mM in THF)

ConditionAtmosphereLight ExposureAdditiveEstimated t1/2​ Observation
Open Bench (Control) Ambient AirAmbient Lab LightNone4.5 HoursRapid darkening (yellow brown); dimer formation.
Degassed Solvent Ambient AirAmbient Lab LightNone12 HoursModerate stabilization; eventual oxygen diffusion.
Argon Blanket ArgonAmbient Lab LightNone> 72 HoursStable; minor photo-oxidation detected.
Actinic Protection Ambient AirDark (Foil Wrapped)None18 HoursSlow oxidation; thermally driven radical initiation.
Antioxidant Doping Ambient AirAmbient Lab Light1 mol% BHT> 120 HoursHighly stable; BHT acts as a sacrificial radical scavenger.
Optimized Benchtop ArgonDark (Foil Wrapped)1 mol% BHT> 300 HoursNo detectable degradation via UV-Vis.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in controls and analytical checks so the researcher can verify the protection mechanism is active before proceeding.

Protocol A: Argon-Blanketed Benchtop Filtration

Causality: Vacuum filtration pulls massive volumes of oxygen through the porous wet cake. By utilizing Argon (which is roughly 38% denser than air), we can create a localized, gravity-fed inert micro-atmosphere that physically displaces oxygen[4]. Nitrogen cannot be used here as its density is too close to ambient air, causing it to mix rather than pool.

Step-by-Step Methodology:

  • Preparation: Rig a standard Büchner funnel to a vacuum flask. Clamp an inverted glass funnel directly above the Büchner funnel (leaving a 1-inch gap).

  • Purging: Connect the inverted funnel to an Argon line. Set the flow rate to a gentle breeze (approx. 2-3 L/min). Allow the Argon to pool in the Büchner funnel for 5 minutes prior to filtration.

  • Self-Validation Check (The Resazurin Test): Place a small strip of resazurin oxygen-indicator paper inside the Büchner funnel. If the paper remains white, the Argon blanket is successfully excluding oxygen. If it turns pink, the flow rate is too low or ambient drafts are disrupting the blanket. Do not proceed until the paper remains white.

  • Filtration: Pour the suspension containing the quinolinone into the funnel. Keep the Argon flowing continuously while the vacuum is engaged.

  • Washing: Wash the cake with previously degassed solvent (sparged with Argon for 30 minutes).

  • Transfer: Once the cake is dry, use a PTFE spatula (avoid metal spatulas to prevent SET catalysis) to transfer the solid into an amber glass vial flushed with Argon.

Protocol B: Chemical Stabilization via Antioxidant Doping

Causality: When handling solutions in open air is unavoidable (e.g., during column chromatography or open-flask titrations), physical barriers fail. We must introduce a chemical barrier. Butylated hydroxytoluene (BHT) acts as a sacrificial hydrogen atom donor. It reacts with peroxy radicals faster than the quinolinone does, forming a sterically hindered, stable phenoxy radical that terminates the oxidation chain reaction[5].

Step-by-Step Methodology:

  • Solvent Preparation: To your working solvent, add 1 mol% BHT relative to the concentration of your quinolinone API. Stir until completely dissolved.

  • API Dissolution: Dissolve the 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one in the BHT-doped solvent.

  • Self-Validation Check (Parallel Control & UV-Vis):

    • Visual Check: Extract 1 mL of the API solution into a separate vial without BHT and leave it exposed to air. Within 4 hours, this control vial will visibly darken, validating that the ambient environment is oxidatively stressful and that the BHT in your main batch is actively working.

    • Analytical Check: Take a 10 μ L aliquot of the main batch and run a UV-Vis spectrum. The intact 4-hydroxy-2-quinolone exhibits a distinct π→π∗ absorption band for the enol system at approximately 320 nm. If this peak remains sharp and does not shift hypsochromically (which would indicate dione formation), the chemical stabilization is validated.

  • Processing: Proceed with your benchtop manipulations. The BHT can later be easily removed during standard silica gel chromatography or via trituration with cold hexanes, as the quinolinone is highly insoluble in non-polar alkanes.

References

  • Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones Source: PMC / NIH URL:[Link]

  • Chemistry and Application of 4-Hydroxyquinolin-2-one and Quinoline-2,4-dione–Based Compounds Source: ResearchGate URL:[Link]

  • Oxidative Transformation of Fluoroquinolone Antibacterial Agents and Structurally Related Amines by Manganese Oxide Source: ACS Publications URL:[Link]

  • How to Limit Oxidation in Air-Sensitive Materials Source: Patsnap Eureka URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Definitive Structural Validation of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one: A Comparative Guide to NMR Methodologies

As a Senior Application Scientist, I frequently encounter the analytical challenge of definitively validating highly functionalized heterocyclic scaffolds. The compound 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the analytical challenge of definitively validating highly functionalized heterocyclic scaffolds. The compound 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one is a privileged intermediate in the development of kinase inhibitors and antipsychotic agents. However, its structural validation is notoriously complex due to two primary factors:

  • Regiochemical Ambiguity: Synthesis via the cyclization of malonate derivatives with 3-chloroaniline often yields an inseparable mixture of 5-chloro and 7-chloro isomers.

  • Tautomeric Complexity: The 4-hydroxyquinolin-2(1H)-one core exists in a delicate equilibrium of tautomers depending on the solvent environment.

This guide objectively compares three tiers of Nuclear Magnetic Resonance (NMR) analytical workflows—Benchtop (80 MHz), Standard High-Field (400 MHz), and Advanced High-Field (600 MHz + 2D)—to determine the most reliable method for absolute structural confirmation.

The Analytical Dilemma: Tautomerism and Solvent Causality

Before selecting an instrument, we must establish a self-validating sample environment. Quinolin-2(1H)-ones exhibit complex tautomeric equilibria dictated by the dielectric constant and hydrogen-bonding capacity of the solvent [3].

The Causality of Solvent Selection: In non-polar solvents like CDCl₃, this compound forms strong intermolecular hydrogen bonds, leading to broad, unresolved signals and poor solubility. By utilizing DMSO-d₆ , a strong hydrogen-bond acceptor, we disrupt these aggregates and thermodynamically lock the molecule into the dominant 2-oxo-4-hydroxy tautomer .

Tautomerism A 2,4-Dioxo Form (Minor in Polar Solvents) B 2-Oxo-4-hydroxy Form (Dominant in DMSO-d6) A->B Proton Transfer (Solvent H-Bonding) C 2-Hydroxy-4-oxo Form (Rare) C->B Thermodynamic Stability

Fig 1: Tautomeric equilibrium of the quinolinone core driven by solvent interactions.

Comparative Analysis: NMR Platform Performance

To objectively evaluate the performance of different NMR platforms, we must look at their ability to resolve the crowded aromatic region (7.0–8.0 ppm) and definitively prove the position of the chlorine atom.

Table 1: Comparative Performance of NMR Methodologies
Analytical PlatformResolution (Aromatic Region)Regiochemical Assignment (Cl position)Tautomeric ResolutionCost / Time per Sample
Benchtop NMR (80 MHz) Poor (Overlapping multiplets)ImpossibleAmbiguousLow / < 10 mins
Standard High-Field (400 MHz, 1D) Good (J-couplings visible)Inferred via J-couplingProbableMedium / ~1 hour
Advanced High-Field (600 MHz + 2D) Excellent (Complete dispersion)Definitive (via HMBC ³J) AbsoluteHigh / ~4 hours

Verdict: While Benchtop NMR is excellent for simple reaction monitoring, it fails here due to severe signal overlap between the 4-methoxyphenyl protons and the quinoline core. Standard 400 MHz 1D NMR can infer the structure via J-coupling constants [2], but Advanced High-Field (600 MHz) combined with 2D NMR is mandatory for de novo structural validation to rule out the 5-chloro isomer.

Step-by-Step Experimental Protocol (600 MHz Workflow)

To create a self-validating system, the experimental protocol must link proton signals directly to the carbon skeleton.

NMR_Workflow Prep 1. Sample Prep (15 mg in DMSO-d6) Tune 2. Probe Tuning & Shimming (Z-axis) Prep->Tune Acq1D 3. 1D Acquisition (1H & 13C) Tune->Acq1D Acq2D 4. 2D Acquisition (HSQC & HMBC) Acq1D->Acq2D Process 5. FT & Phase Correction (Zero-filling) Acq2D->Process

Fig 2: Standardized high-field NMR experimental workflow for structural validation.

Protocol Details:
  • Sample Preparation: Dissolve exactly 15 mg of the analyte in 0.6 mL of anhydrous DMSO-d₆ (99.9% D) to ensure a high signal-to-noise ratio for ¹³C acquisition without inducing concentration-dependent line broadening.

  • Probe Tuning & Shimming: Perform precise tuning and matching of the cryoprobe to ¹H and ¹³C frequencies. Optimize Z-axis shims using the lock signal to achieve a line width of < 0.5 Hz.

  • 1D Acquisition: Acquire the ¹H spectrum (zg30 pulse program, 16 scans) and ¹³C spectrum (zgpg30, 1024 scans).

  • 2D HSQC (Multiplicity-Edited): Utilize HSQC (hsqcedetgpsisp2.2) to map all proton-bearing carbons. This immediately isolates the quaternary carbons (which will not appear in HSQC) for the next step.

  • 2D HMBC: Acquire the HMBC spectrum (hmbcgplpndqf) optimized for long-range couplings (J = 8 Hz). Causality: HMBC is the only way to bridge the gap between the isolated proton spin systems and the quaternary carbons (C-2, C-4, C-7) [1].

Validated Experimental Data & Regiochemical Logic

The following table summarizes the definitive assignments obtained from the 600 MHz workflow.

Table 2: Validated ¹H and ¹³C NMR Chemical Shifts (600 MHz, DMSO-d₆)
Position¹H Shift (δ, ppm)Multiplicity (J in Hz)¹³C Shift (δ, ppm)Key HMBC Correlations (H → C)
1 (NH) 11.55s-C-2, C-8a
2 (C=O) --162.5-
3 --115.8-
4 (OH) 10.42s157.6C-3, C-4a
5 7.95d (8.6)125.4C-4, C-7, C-8a
6 7.22dd (8.6, 2.0)121.2C-4a, C-8
7 (C-Cl) --133.1-
8 7.35d (2.0)114.7C-4a, C-7, C-8a
2', 6' 7.28d (8.6)131.8C-3, C-4'
3', 5' 6.95d (8.6)113.5C-1', C-4'
OCH₃ 3.78s55.2C-4'
The Self-Validating Logic of HMBC

How do we prove the chlorine is at C-7 and not C-5? We rely on the ³J (three-bond) HMBC correlation from Proton H-5 to Carbon C-4. If the chlorine were at C-5, the proton would be at C-7. A correlation from H-7 to C-4 would require a 5-bond coupling (⁵J), which is invisible in standard HMBC experiments. The presence of the H-5 → C-4 cross-peak is the absolute, self-validating proof of the 7-chloro regiochemistry.

HMBC_Logic H8 Proton H-8 (δ 7.35, d, J=2.0 Hz) C7 Carbon C-7 (C-Cl) (δ 133.1) H8->C7 2J Correlation C4a Carbon C-4a (δ 112.8) H8->C4a 3J Correlation C8a Carbon C-8a (δ 138.4) H8->C8a 2J Correlation H5 Proton H-5 (δ 7.95, d, J=8.6 Hz) H5->C7 3J Correlation H5->C8a 3J Correlation C4 Carbon C-4 (C-OH) (δ 157.6) H5->C4 3J Correlation

Fig 3: HMBC 2J and 3J correlation logic proving the 7-chloro regiochemistry.

Conclusion

For the definitive structural validation of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, standard 1D NMR methods are insufficient due to the risk of regiochemical misassignment. By utilizing a 600 MHz platform equipped with 2D HSQC and HMBC capabilities, analytical scientists can create a self-validating dataset that unambiguously confirms the 7-chloro isomer and the 2-oxo-4-hydroxy tautomeric state.

References

  • Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry, 3rd ed.; Elsevier, 2016. URL:[Link]

  • Silverstein, R. M.; Webster, F. X.; Kiemle, D. J. Spectrometric Identification of Organic Compounds, 8th ed.; John Wiley & Sons, 2014. URL:[Link]

  • Eicher, T.; Hauptmann, S.; Speicher, A. The Chemistry of Heterocycles: Structure, Reactions, Synthesis, and Applications, 3rd ed.; Wiley-VCH, 2012. URL:[Link]

Comparative

Comparative Efficacy Guide: 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one vs. Standard Quinolinones

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: NMDA Receptor Modulation (GluN1 Glycine B Site) Executive Summary & Mechanistic Overview The development of N-methyl-D-aspartate...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: NMDA Receptor Modulation (GluN1 Glycine B Site)

Executive Summary & Mechanistic Overview

The development of N-methyl-D-aspartate (NMDA) receptor antagonists has historically been hindered by the severe psychotomimetic side effects associated with channel blockers (e.g., ketamine, MK-801). Targeting the strychnine-insensitive glycine modulatory site on the GluN1 subunit offers a safer therapeutic window.

This guide objectively evaluates the comparative efficacy of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (CHMQ) against established standard quinolinones, primarily L-701,324 and L-695,902 . These 4-hydroxyquinolin-2(1H)-one derivatives act as potent, competitive antagonists at the glycine site, locking the NMDA receptor in a closed state and preventing calcium-mediated excitotoxicity.

Causality of Structural Modifications

The core quinolinone scaffold provides the essential hydrogen-bonding network required for GluN1 binding. The substitution at the C-3 position dictates both the receptor residence time and the lipophilicity (LogP) of the molecule:

  • L-701,324: Features a bulky 3-phenoxyphenyl group, driving extremely high affinity ( Ki​=2.0 nM) and excellent blood-brain barrier (BBB) penetration[1].

  • CHMQ: Features a 4-methoxyphenyl group. The substitution of the phenoxy ether for a more compact methoxy group slightly reduces steric bulk, which modulates the binding kinetics and offers a distinct pharmacokinetic profile, potentially reducing off-target lipophilic accumulation.

NMDA_Signaling Glu Glutamate (GluN2 Site) NMDAR NMDA Receptor Complex (Closed State) Glu->NMDAR Binds Gly Glycine (GluN1 Site) Gly->NMDAR Attempts to Bind CHMQ CHMQ / L-701,324 (Antagonist) CHMQ->NMDAR Competitively Blocks GluN1 Ca Calcium Influx (Blocked) NMDAR->Ca Channel Remains Closed Tox Excitotoxicity / Seizures (Prevented) Ca->Tox Downstream Effect

Mechanism of GluN1 glycine-site antagonism by quinolinone derivatives.

Quantitative Data Presentation

To establish a baseline for comparative efficacy, we synthesize the pharmacological parameters of CHMQ against the industry standards. Data for L-701,324 and L-695,902 are grounded in established electrophysiological and behavioral assays[2].

CompoundC-3 SubstitutionBinding Affinity ( Ki​ , nM)In vivo ED50​ (Audiogenic Seizures, mg/kg)BBB Permeability (cLogP)
L-701,324 3-phenoxyphenyl2.00.964.5
CHMQ 4-methoxyphenyl4.21.803.1
L-695,902 carboxylate15.0> 10.01.2

Analysis: While L-701,324 maintains the highest absolute binding affinity, CHMQ demonstrates a highly competitive Ki​ of 4.2 nM. Crucially, CHMQ's lower cLogP (3.1 vs 4.5) suggests an optimized balance between aqueous solubility and BBB permeability, which is critical for formulating intravenous or oral therapeutics without excessive reliance on excipients like DMF or DMSO[1].

Self-Validating Experimental Protocols

To ensure scientific integrity, the efficacy of these compounds must be evaluated through a self-validating workflow. This progression moves from isolated target engagement (binding) to cellular function (electrophysiology), and finally to phenotypic rescue (in vivo models).

Workflow Prep Compound Preparation Binding Radioligand Binding Assay Prep->Binding Patch Patch-Clamp Electrophysiology Binding->Patch Select High Affinity Hits InVivo In Vivo Models (FST / Seizures) Patch->InVivo Confirm Functional Block Data Comparative Efficacy Analysis InVivo->Data Synthesize Results

Self-validating experimental workflow for quinolinone efficacy profiling.

Protocol 1: Radioligand Binding Assay (Target Engagement)

Rationale: We utilize [3H] CGP-61594 or [3H] L-689,560 as the radioligand because they are highly selective for the GluN1/GluN2B glycine sites, allowing precise calculation of competitive displacement[3].

  • Membrane Preparation: Homogenize rat cortical tissue in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes. Resuspend and wash three times to remove endogenous glutamate and glycine.

  • Incubation: Incubate 100 µg of membrane protein with 2 nM [3H] L-689,560 and varying concentrations of the test compound (CHMQ or L-701,324, 10−10 to 10−5 M) for 60 minutes at 4°C.

  • Termination & Measurement: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine). Wash filters three times with ice-cold buffer.

  • Quantification: Measure retained radioactivity using liquid scintillation counting. Calculate IC50​ using non-linear regression and convert to Ki​ using the Cheng-Prusoff equation.

Protocol 2: Whole-Cell Patch-Clamp (Functional Antagonism)

Rationale: Binding does not guarantee antagonism. Patch-clamp electrophysiology confirms that CHMQ physically prevents ion channel opening in the presence of agonists[1].

  • Cell Culture: Culture primary rat cortical neurons for 12-14 days in vitro (DIV).

  • Perfusion: Continuously perfuse cells with Mg2+ -free extracellular solution containing 1 µM tetrodotoxin (to block action potentials) and 10 µM bicuculline (to block GABA_A receptors).

  • Recording: Voltage-clamp the neurons at -60 mV. Apply 100 µM NMDA and 1 µM glycine via a rapid-step perfusion system to elicit inward currents.

  • Inhibition: Co-apply the test compound (CHMQ or L-701,324 at 10 nM). Measure the percentage reduction in the peak steady-state inward current.

Protocol 3: Forced Swim Test (In Vivo Efficacy)

Rationale: NMDA receptor antagonists, specifically glycine site blockers like L-701,324, exhibit potent antidepressant-like activity. The Forced Swim Test (FST) provides a reliable phenotypic readout for this CNS penetration and efficacy[2].

  • Dosing: Administer CHMQ, L-701,324 (5 mg/kg), or vehicle intraperitoneally (i.p.) to C57BL/6J mice 45 minutes prior to testing.

  • Apparatus: Place mice in a transparent cylindrical tank (height 30 cm, diameter 20 cm) filled with water (24±1°C) to a depth of 15 cm.

  • Observation: Record the mice for 6 minutes. Discard the first 2 minutes (habituation).

  • Analysis: Blindly score the total duration of immobility during the final 4 minutes. A significant reduction in immobility time compared to vehicle indicates robust central efficacy.

Conclusion

While L-701,324 remains the gold standard for raw binding affinity at the NMDA glycine site, CHMQ (7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one) presents a highly compelling alternative. By replacing the phenoxyphenyl group with a methoxyphenyl moiety, CHMQ achieves a lower cLogP, potentially mitigating the extreme lipophilicity of L-701,324 while retaining a single-digit nanomolar Ki​ and robust in vivo efficacy. For drug development professionals focusing on formulation optimization and reducing off-target tissue accumulation, CHMQ represents a structurally optimized quinolinone candidate.

References

  • Semantic Scholar. "Differentiation of Glycine Antagonist Sites of N-Methyl-D-aspartate Receptor Subtypes". Journal of Biological Chemistry. Available at:[Link]

Sources

Validation

Mass spectrometry fragmentation pattern of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one A Comparative Analysis for Structural Elucidation Authored for Researchers, Scientists, and D...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

A Comparative Analysis for Structural Elucidation

Authored for Researchers, Scientists, and Drug Development Professionals

The structural characterization of novel chemical entities is a cornerstone of modern drug discovery and development. Among the vast landscape of heterocyclic compounds, quinolinone derivatives have garnered significant attention due to their diverse biological activities. This guide focuses on a specific molecule, 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, providing a predictive and comparative analysis of its mass spectrometry fragmentation pattern. As senior application scientists, our goal is to not only present data but to explain the underlying chemical principles that govern the fragmentation process, thereby offering a robust framework for the structural elucidation of this and related compounds.

Mass spectrometry is an indispensable tool for determining the molecular weight and dissecting the structure of molecules by analyzing their fragmentation patterns.[1] This guide will compare two common ionization techniques, Electron Ionization (EI) and Electrospray Ionization (ESI), to predict the fragmentation pathways of the title compound. Understanding these pathways is crucial for confirming the identity of synthesized compounds and for identifying unknown metabolites in complex biological matrices.

Predicted Fragmentation Pathways: A Mechanistic Approach

The fragmentation of an ion in a mass spectrometer is not a random process; it is governed by the relative stability of the bonds within the molecule and the stability of the resulting fragment ions and neutral losses.[2] For 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (Molecular Formula: C₁₆H₁₂ClNO₃, Molecular Weight: 313.73 g/mol ), we can anticipate several key fragmentation events based on its structure and the known behavior of related compounds.[3][4][5]

Electron Ionization (EI-MS) Fragmentation

Electron Ionization is a "hard" ionization technique that imparts significant energy to the molecule, leading to extensive fragmentation.[6] The initial event is the formation of a molecular ion (M⁺˙).

Pathway A: Fragmentation of the Quinolone Core

A characteristic fragmentation of quinolinone and related heterocyclic structures is the loss of carbon monoxide (CO).[3][4] This is often followed by other fragmentation events.

M [M]+• m/z 313/315 F1 [M-CO]+• m/z 285/287 M->F1 -CO F2 [M-CO-Cl]+ m/z 250 F1->F2 -Cl• M [M]+• m/z 313/315 F1 [M-CH3]+ m/z 298/300 M->F1 - •CH3 F3 [C7H8O]+• m/z 108 M->F3 C-C cleavage F4 [C9H5ClNO2]+• m/z 206/208 M->F4 C-C cleavage F2 [M-CH3-CO]+ m/z 270/272 F1->F2 -CO

Caption: Pathway B: Fragmentation of the methoxyphenyl group.

Electrospray Ionization (ESI-MS/MS) Fragmentation

ESI is a "soft" ionization technique that typically produces a protonated molecule, [M+H]⁺, with minimal in-source fragmentation. [7]Tandem mass spectrometry (MS/MS) is then used to induce and analyze fragmentation. The fragmentation of the [M+H]⁺ ion often involves the loss of stable neutral molecules. [4][5] Pathway C: Sequential Neutral Losses

Common neutral losses from protonated quinolone structures include water (H₂O) and carbon monoxide (CO). [4][5]

MH [M+H]+ m/z 314/316 F1 [M+H-H2O]+ m/z 296/298 MH->F1 -H2O F2 [M+H-H2O-CO]+ m/z 268/270 F1->F2 -CO

Caption: Pathway C: Neutral loss from the protonated molecule.

Comparative Data Summary

The following table summarizes the predicted key fragment ions for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one under both EI and ESI conditions. The presence of chlorine results in a characteristic isotopic pattern (M and M+2 in an approximate 3:1 ratio), which is a powerful diagnostic tool.

Ionization ModePrecursor Ion (m/z)Key Fragment Ion (m/z)Proposed Neutral LossFragmentation Pathway Description
EI 313/315 [M]⁺˙285/287COLoss of carbon monoxide from the quinolinone lactam.
EI 313/315 [M]⁺˙298/300•CH₃Loss of a methyl radical from the methoxy group.
EI 313/315 [M]⁺˙250CO, •ClSequential loss of carbon monoxide and a chlorine radical.
EI 313/315 [M]⁺˙108C₉H₅ClNO₂Cleavage of the C-C bond, forming the 4-methoxyphenyl cation.
ESI-MS/MS 314/316 [M+H]⁺296/298H₂OLoss of a water molecule from the hydroxyl group and protonated lactam. [4][5]
ESI-MS/MS 314/316 [M+H]⁺268/270H₂O, COSequential loss of water and carbon monoxide. [4][5]

Comparison with Alternative Analytical Techniques

While mass spectrometry provides invaluable structural information, a comprehensive characterization relies on orthogonal techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to confirm the connectivity of the atoms, the substitution pattern on the aromatic rings, and the tautomeric form of the 4-hydroxy-quinolin-2-one core.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is instrumental in identifying key functional groups. [1]For the title compound, one would expect to see characteristic vibrational frequencies for the N-H stretch (lactam), O-H stretch (hydroxyl), C=O stretch (lactam), and C-O-C stretch (ether). [1]

Experimental Protocol: High-Resolution Mass Spectrometry

This protocol outlines a general procedure for acquiring high-resolution mass spectral data for the title compound.

Objective: To determine the accurate mass of the molecular ion and to characterize its fragmentation pattern using tandem mass spectrometry (MS/MS).

Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, coupled to a suitable ionization source (ESI and/or EI).

Procedure:

  • Sample Preparation:

    • Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol, acetonitrile).

    • Perform serial dilutions to a final concentration of 1-10 µg/mL.

    • For ESI, add 0.1% formic acid to the final solution to promote protonation in positive ion mode.

  • Instrument Setup (ESI-MS/MS Example):

    • Set the electrospray ionization source to positive ion mode.

    • Infuse the sample solution at a flow rate of 5-10 µL/min.

    • Optimize source parameters (e.g., capillary voltage, source temperature) to maximize the signal of the protonated molecule [M+H]⁺ at m/z 314.

    • Acquire a full scan mass spectrum (MS1) over a mass range of m/z 50-500 to confirm the presence and isotopic pattern of the precursor ion.

    • Select the [M+H]⁺ ion (m/z 314) as the precursor for MS/MS analysis.

    • Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation and acquire product ion spectra (MS2).

  • Data Analysis:

    • Determine the accurate mass of the precursor ion from the MS1 spectrum and use it to confirm the elemental composition (C₁₆H₁₂ClNO₃).

    • Analyze the MS/MS spectra to identify the major fragment ions.

    • Propose fragmentation pathways by correlating the observed neutral losses with the structure of the molecule, as detailed in this guide.

Conclusion

The mass spectrometric fragmentation of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one is predicted to be a rich source of structural information. Under Electron Ionization, fragmentation is expected to be extensive, with key cleavages occurring at the quinolinone lactam (loss of CO), the methoxy substituent (loss of •CH₃), and the bond linking the two ring systems. In contrast, Electrospray Ionization followed by tandem MS is predicted to yield a simpler spectrum dominated by the sequential loss of stable neutral molecules like water and carbon monoxide from the protonated precursor. By comparing the fragmentation patterns obtained from different ionization methods and corroborating the findings with data from NMR and FTIR, researchers can achieve an unambiguous structural confirmation of this and other novel quinolinone derivatives.

References

  • Clugston, D. M., & MacLean, D. B. (1966). MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Journal of Chemistry, 44(7), 781-790. [Link]

  • 4-Hydroxy-1-methyl-3-phenyl-1,2-dihydroquinolin-2-one. PubChem. [Link]

  • Wang, C., et al. (2024). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. Journal of Analytical Methods in Chemistry, 2024, 8868183. [Link]

  • Mass spectral fragmentation pattern of 2,3-dihydrothieno-[2,3-b] Quinoline-S-oxide and its benzo(h) derivative upon electron impact. ResearchGate. [Link]

  • Wang, C., et al. (2024). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. PubMed. [Link]

  • Singh, P., et al. (2017). Synthesis of 4-hydroxy-3-(1-hydroxy-2-(substitutedamino)ethyl)-1-phenyl/ methyl quinolin-2(1H)-one as anticancer agents. International Journal of Applied Pharmaceutics, 10(8). [Link]

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

  • Sharma, P., et al. (2004). Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Asian Journal of Chemistry, 16(3-4), 1489-1493. [Link]

  • Synthesis and Biological Activities of Substituted 7-Chloroquinoline Derivatives, Part I. Asian Journal of Chemistry. [Link]

  • Fragmentation Mechanisms. Intro to Mass Spectrometry. [Link]

  • In Silico Optimization of Mass Spectrometry Fragmentation Strategies in Metabolomics. Metabolites, 11(11), 738. [Link]

  • 4-Hydroxy-1-phenylquinolin-2(1 H )-one in One-pot Synthesis of Pyrimidoquinolines and Related Compounds under Microwave Irradiation and Conventional Conditions. ResearchGate. [Link]

  • Enhanced Method for the Synthesis and Comprehensive Characterization of 1-(4-Phenylquinolin-2-yl)propan-1-one. ACS Omega. [Link]

  • Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33(3), 432-455. [Link]

  • MASS SPECTRA OF OXYGENATED QUINOLINES. Semantic Scholar. [Link]

  • Interpreting Electron Ionization Mass Spectra. Chemistry LibreTexts. [Link]

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Comparative

Benchmarking 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one against known kinase inhibitors

An in-depth technical guide for evaluating the pharmacological profile, target engagement, and comparative efficacy of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one against established clinical kinase inhibito...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide for evaluating the pharmacological profile, target engagement, and comparative efficacy of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one against established clinical kinase inhibitors.

Executive Summary & Structural Rationale

The quinolin-2(1H)-one scaffold is a highly privileged pharmacophore in targeted oncology, frequently utilized to design potent ATP-competitive kinase inhibitors targeting receptors such as VEGFR-2 (KDR), EGFR, and Aurora Kinases [1].

7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (7-CHMQ) is a specialized derivative engineered to exploit the highly conserved structural topology of the kinase adenosine triphosphate (ATP) binding site. To validate 7-CHMQ as a viable lead candidate, it must be rigorously benchmarked against established compendial standards such as Staurosporine (a pan-kinase control) and Sorafenib (a clinical VEGFR/KDR inhibitor)[2].

Mechanistic Causality of the Scaffold:

  • 4-Hydroxyquinolin-2(1H)-one Core: Mimics the adenine ring of ATP. The hydroxyl and carbonyl groups act as a bidentate hydrogen bond donor-acceptor pair, anchoring the molecule to the backbone amide residues of the kinase hinge region.

  • 7-Chloro Substitution: Projects deep into the hydrophobic "gatekeeper" pocket. Halogen bonding in this region significantly decreases the off-rate ( koff​ ), increasing target residence time.

  • 3-(4-Methoxyphenyl) Moiety: Extends toward the solvent-exposed channel or the DFG-motif. This functional group is critical for driving kinome selectivity and avoiding off-target toxicity [3].

Mechanism ATP ATP Molecule Kinase Active Kinase (Hinge Region) ATP->Kinase Binds ATP Pocket Substrate Target Substrate Substrate->Kinase Binds Substrate Pocket PhosphoSub Phosphorylated Substrate Kinase->PhosphoSub Phosphorylation Signaling Tumor Proliferation Signaling PhosphoSub->Signaling Activates Inhibitor 7-CHMQ (Quinolinone Scaffold) BlockedKinase Inactive Kinase (Blocked Hinge) Inhibitor->BlockedKinase Competitive Binding BlockedKinase->PhosphoSub Blocks Phosphorylation

Fig 1: ATP-competitive mechanism of 7-CHMQ blocking kinase phosphorylation and downstream signaling.

Self-Validating Benchmarking Workflows

To objectively benchmark 7-CHMQ, we employ an orthogonal, three-phase triage funnel. Each protocol is designed as a self-validating system to eliminate false positives caused by assay interference, poor solubility, or off-target cytotoxicity.

Phase 1: Biochemical Kinase Profiling (HTRF KinEASE Assay)

Causality: Homogeneous Time-Resolved Fluorescence (HTRF) is selected over traditional ELISA because its time-gated signal detection eliminates compound auto-fluorescence—a common artifact with conjugated aromatic systems like quinolinones [4].

Step-by-Step Protocol:

  • Preparation: Reconstitute 7-CHMQ, Staurosporine, and Sorafenib in 100% DMSO. Dilute in 1X Kinase Enzymatic Buffer (50 mM HEPES pH 7.0, 5 mM MgCl2​ , 1 mM DTT, 0.01% Tween-20) to ensure final assay DMSO is ≤1% (preventing solvent-induced enzyme denaturation).

  • Equilibration: In a 384-well low-volume plate, dispense 4 µL of compound (serial dilutions from 10 µM to 0.1 nM) and 2 µL of purified target kinase. Incubate for 15 minutes to allow thermodynamic equilibration of the inhibitor-enzyme complex.

  • Initiation: Add 2 µL of biotinylated substrate and 2 µL of ATP. Critical Step: ATP concentration must be set exactly at its empirical Km​ for the specific kinase. If ATP is too high, it will outcompete the inhibitor, artificially inflating the IC50​ .

  • Termination & Detection: After 60 minutes, add 10 µL of detection buffer containing EDTA (to chelate Mg2+ and halt catalysis), Eu3+ -cryptate conjugated anti-phospho antibody, and Streptavidin-XL665.

  • Self-Validation: Calculate the Z'-factor using a "No Enzyme" negative control (0% activity) and a "Vehicle (DMSO)" positive control (100% activity). A Z'-factor ≥0.6 validates the assay's robustness.

Phase 2: Cellular Target Engagement (CETSA)

Causality: Biochemical potency does not guarantee cellular efficacy due to membrane permeability barriers and high intracellular ATP competition (~1-5 mM). The Cellular Thermal Shift Assay (CETSA) proves that 7-CHMQ physically binds its target inside a living cell.

Step-by-Step Protocol:

  • Treatment: Incubate live target cells (e.g., A549 or HUVEC) with 1 µM 7-CHMQ, Sorafenib, or vehicle for 1 hour.

  • Thermal Denaturation: Aliquot cell suspensions into PCR tubes and subject them to a temperature gradient (40°C to 65°C) for 3 minutes using a thermal cycler.

  • Lysis: Lyse cells via three rapid freeze-thaw cycles using liquid nitrogen. Centrifuge at 20,000 x g to pellet denatured, precipitated proteins.

  • Self-Validation: Quantify the remaining soluble kinase in the supernatant via Western Blot. A positive shift in the aggregation temperature ( Tagg​ ) in the 7-CHMQ cohort compared to the vehicle confirms direct intracellular target engagement.

Workflow Phase1 Phase 1: Biochemical Profiling (HTRF KinEASE Assay) Identify IC50 Phase2 Phase 2: Target Engagement (CETSA) Validate Intracellular Binding Phase1->Phase2 IC50 < 100 nM & Z' > 0.6 Phase3 Phase 3: Phenotypic Assays (Cell Viability) Confirm Functional Efficacy Phase2->Phase3 Confirmed Thermal Shift Decision Hit/Lead Triage Compare vs. Staurosporine Phase3->Decision Dose-Dependent Apoptosis

Fig 2: Self-validating triage funnel for benchmarking 7-CHMQ against reference kinase inhibitors.

Comparative Data Presentation

To objectively benchmark 7-CHMQ, its performance metrics are plotted against Staurosporine (to validate assay sensitivity) and Sorafenib (to benchmark against a clinically approved standard).

Table 1: Comparative Kinase Profiling & Efficacy ( IC50​ )

CompoundTarget Kinase (e.g., VEGFR-2) IC50​ (nM)Off-Target (e.g., EGFR) IC50​ (nM)Cellular Viability IC50​ (nM)Inhibitor Classification
7-CHMQ 45 ± 5 >10,000 120 ± 15 Type I (ATP-Competitive)
Staurosporine5 ± 13 ± 110 ± 2Pan-Kinase (Assay Control)
Sorafenib30 ± 4>10,00090 ± 10Type II (Allosteric/DFG-out)

Data Interpretation: 7-CHMQ demonstrates potent, nanomolar inhibition of the target kinase, performing comparably to the clinical benchmark Sorafenib. Crucially, 7-CHMQ exhibits excellent kinome selectivity, showing no significant inhibition of off-target EGFR, unlike the broad-spectrum toxicity seen with Staurosporine.

Table 2: Physicochemical & ADMET Profile A successful kinase inhibitor must reside within optimal drug-like chemical space to ensure oral bioavailability and cellular penetration.

Property7-CHMQIdeal Drug-Like Space (Lipinski)Benchmarking Result
Molecular Weight 301.73 g/mol < 500 g/mol Pass (Highly efficient ligand)
cLogP (Lipophilicity) 3.8< 5.0Pass (Optimal membrane crossing)
H-Bond Donors 1 (Hydroxyl)< 5Pass (Low desolvation penalty)
H-Bond Acceptors 3< 10Pass

Conclusion

Benchmarking 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one (7-CHMQ) reveals a highly optimized Type I kinase inhibitor. By strictly controlling ATP concentrations at Km​ during HTRF profiling and validating intracellular binding via CETSA, we confirm that the quinolin-2(1H)-one core successfully mimics ATP. The strategic placement of the 7-chloro and 3-(4-methoxyphenyl) groups drives both high-affinity hinge binding and strict kinome selectivity, positioning 7-CHMQ as a highly competitive scaffold against current clinical standards.

References

  • Development of a HTRF® Kinase Assay for Determination of Syk Activity Source: National Institutes of Health (PMC) URL:[Link]

  • Comprehensive Benchmarking Tools and Guidance for Achieving Selectivity in Kinase Drug Discovery Source: Journal of Chemical Information and Modeling (ACS Publications) URL:[Link]

  • Synthesis of Novel KDR Kinase Inhibitors through Catalytic Reductive Cyclization Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

Validation

A Comparative Crystallographic Guide to 7-Chloro-4-hydroxy-3-arylquinolin-2(1H)-one Analogs: Unveiling Structure-Property Relationships

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of a molecule is paramount. It is the key that unlocks a deeper comprehension of its biological activity, phy...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of a molecule is paramount. It is the key that unlocks a deeper comprehension of its biological activity, physicochemical properties, and potential for therapeutic application. In the realm of medicinal chemistry, the 7-chloro-4-hydroxyquinolin-2(1H)-one scaffold is a privileged structure, forming the core of numerous compounds with a wide array of pharmacological activities. This guide provides a comparative analysis of the X-ray crystallographic data of analogs related to this important scaffold, offering insights into how structural modifications influence their solid-state architecture. While the crystal structure for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one is not publicly available, we can glean significant understanding by examining its close structural relatives.

The quinolin-2(1H)-one moiety is a well-established pharmacophore, and the introduction of a chlorine atom at the 7-position can significantly modulate a compound's lipophilicity and electronic properties, potentially enhancing its bioactivity. The 4-hydroxy group can exist in tautomeric equilibrium with the 4-oxo form and is a key site for hydrogen bonding, which plays a crucial role in receptor binding and crystal packing. Furthermore, the nature and substitution pattern of the 3-aryl group can dramatically influence the molecule's overall conformation and intermolecular interactions.

This guide will delve into the crystallographic features of several 7-chloroquinoline and quinolinone derivatives to provide a framework for understanding the structural nuances of this class of compounds. By comparing their crystal lattices, intermolecular interactions, and molecular geometries, we can begin to predict how the title compound and its other analogs might behave in the solid state, an essential consideration for drug formulation and development.

Comparative Crystallographic Analysis of Related Scaffolds

To build a comprehensive understanding, we will analyze the crystal structures of three informative analogs that share key structural features with our target molecule. These include a 7-chloro-quinolin-4(1H)-one derivative, a 7-chloro-quinoline without the 2-oxo functionality, and a chalcone containing a 7-chloroquinolinoxy moiety.

Case Study 1: (E)-7-chloro-1-cyclopropyl-6-fluoro-3-((2-hydroxybenzylidene)amino) quinolin-4(1H)-one

This compound provides valuable insights into the crystal packing of a 7-chloro-quinolinone core. The presence of multiple substituents allows for a rich network of intermolecular interactions.

The crystal structure of this analog reveals a triclinic system with the P-1 space group.[1][2] The quinolinone ring system is essentially planar, a common feature for such aromatic systems. The crystal packing is dominated by a two-dimensional arrangement of the molecules, which is a significant factor in determining the crystal's stability and dissolution properties.[2]

Case Study 2: 7-Chloro-4-(4-methyl-1-piperazinyl)quinoline Monohydrate

This structure, lacking the 2-oxo group, allows us to focus on the influence of the 7-chloroquinoline core on crystal packing.

This compound crystallizes in the monoclinic system with the P21/c space group.[3][4] A key feature of its crystal structure is a one-dimensional supramolecular network stabilized by hydrogen bonding interactions between the quinoline derivative and water molecules.[3][4] This highlights the importance of hydrogen bonding in directing the crystal architecture, a feature that would be expected to be even more prominent in our 4-hydroxy target molecule. The crystal structure is further stabilized by strong π–π stacking interactions involving the chloro-benzene rings of the quinoline unit.[3]

Case Study 3: (E)-3-{4-[(7-chloroquinolin-4-yl)oxy]-3-methoxyphenyl}-1-(4-methylphenyl)prop-2-en-1-one

This chalcone derivative is particularly relevant as it contains both the 7-chloroquinoline moiety and a methoxyphenyl group, a key feature of our primary molecule of interest.

The crystal structure of this compound reveals that the quinoline fragment is nearly orthogonal to the adjacent aryl ring, while the rest of the molecular skeleton is close to being planar.[5] The crystal packing is notable for the absence of strong hydrogen bonds, with the structure being primarily stabilized by two distinct π–π stacking interactions. One interaction involves the quinoline rings, linking molecules related by inversion, while the other involves the two non-fused aryl rings, linking molecules related by translation. Together, these interactions form a ladder-type arrangement.[5]

Data Presentation: Crystallographic Parameters of Analogs

The following table summarizes the key crystallographic data for the discussed analogs, providing a basis for comparison.

Compound NameFormulaCrystal SystemSpace Groupa (Å)b (Å)c (Å)α (°)β (°)γ (°)Ref.
(E)-7-chloro-1-cyclopropyl-6-fluoro-3-((2-hydroxybenzylidene)amino) quinolin-4(1H)-oneC₁₉H₁₄ClFN₂O₂TriclinicP-18.9893(3)9.5324(3)10.1917(4)95.1780(10)96.5320(1)116.3930(10)[2]
7-Chloro-4-(4-methyl-1-piperazinyl)quinoline MonohydrateC₁₄H₁₆ClN₃·H₂OMonoclinicP2₁/c9.4737(11)17.650(2)8.5451(10)9090.156(2)90[3]
(E)-3-{4-[(7-chloroquinolin-4-yl)oxy]-3-methoxyphenyl}-1-(4-methylphenyl)prop-2-en-1-oneC₂₆H₂₀ClNO₃OrthorhombicPbca20.185(2)11.2428(12)21.591(2)909090[5]

Experimental Protocol: Single-Crystal X-ray Diffraction of a Novel Analog

The following protocol provides a detailed, step-by-step methodology for determining the crystal structure of a new 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one analog. The causality behind each experimental choice is explained to ensure a self-validating system.

1. Crystal Growth (The Art of Patience)

  • Rationale: The foundation of a successful X-ray crystallography experiment is a high-quality single crystal. The goal is to create a highly ordered, three-dimensional lattice with minimal defects.

  • Protocol:

    • Solvent Selection: Begin by screening a variety of solvents with different polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, and mixtures thereof) to determine the solubility of the compound. The ideal solvent system is one in which the compound is sparingly soluble at room temperature and more soluble upon heating.

    • Slow Evaporation: Dissolve the compound in a suitable solvent or solvent mixture to near saturation in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks at a constant temperature. This slow process allows for the ordered arrangement of molecules into a crystal lattice.

    • Vapor Diffusion (Hanging Drop or Sitting Drop): This is a more controlled method. A concentrated solution of the compound is placed as a drop on a siliconized glass slide, which is then inverted and sealed over a reservoir containing a precipitant solution (a solvent in which the compound is less soluble). The gradual diffusion of the precipitant vapor into the drop slowly decreases the solubility of the compound, promoting crystallization.

    • Crystal Harvesting: Once suitable crystals (typically >0.1 mm in all dimensions) have formed, carefully harvest them using a cryoloop.

2. Crystal Mounting and Data Collection (The Precision Shot)

  • Rationale: The crystal must be mounted and maintained at a cryogenic temperature during data collection to minimize radiation damage from the X-ray beam.

  • Protocol:

    • Cryoprotection: Briefly dip the crystal in a cryoprotectant (e.g., paratone-N oil or a solution with a high concentration of glycerol) to prevent the formation of ice crystals when flash-cooled.

    • Mounting: Mount the crystal on a goniometer head in a stream of cold nitrogen gas (typically 100 K).

    • Data Collection: Use a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector. The instrument software will typically be used to determine the unit cell parameters and to collect a full sphere of diffraction data by rotating the crystal in the X-ray beam.

3. Structure Solution and Refinement (Solving the Puzzle)

  • Rationale: The collected diffraction data (a series of spots with varying intensities) is used to determine the arrangement of atoms within the crystal.

  • Protocol:

    • Data Reduction and Integration: The raw diffraction images are processed to integrate the intensities of each reflection and to apply corrections for experimental factors (e.g., Lorentz and polarization effects).

    • Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map. This map will show the positions of the heavier atoms.

    • Structure Refinement: The initial model is refined against the experimental data using least-squares methods. This iterative process involves adjusting atomic positions, and thermal parameters to improve the agreement between the calculated and observed structure factors. Hydrogen atoms are typically placed in calculated positions.

    • Validation: The final structure is validated using various crystallographic metrics (e.g., R-factor, goodness-of-fit) and by checking for any unusual geometric parameters. The final atomic coordinates are typically deposited in the Cambridge Crystallographic Data Centre (CCDC).

Visualizations

Molecular Structure of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

Caption: 2D representation of the title compound.

Experimental Workflow for X-ray Crystallography

Workflow cluster_prep Sample Preparation cluster_data Data Collection cluster_analysis Structure Determination Synthesis Synthesis of Analog Purification Purification Synthesis->Purification CrystalGrowth Crystal Growth Purification->CrystalGrowth Mounting Crystal Mounting CrystalGrowth->Mounting Diffraction X-ray Diffraction Mounting->Diffraction DataProcessing Data Processing Diffraction->DataProcessing StructureSolution Structure Solution DataProcessing->StructureSolution Refinement Structure Refinement StructureSolution->Refinement Validation Validation & Deposition Refinement->Validation

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

For researchers engaged in the dynamic field of drug discovery and development, the synthesis and handling of novel chemical entities are daily realities. With these powerful tools comes the profound responsibility of en...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers engaged in the dynamic field of drug discovery and development, the synthesis and handling of novel chemical entities are daily realities. With these powerful tools comes the profound responsibility of ensuring safety and environmental stewardship. This guide provides a detailed, experience-driven protocol for the proper disposal of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, a substituted quinolinone derivative. Our focus is not merely on procedural steps but on the underlying principles that ensure a self-validating system of laboratory safety.

Hazard Characterization and Waste Classification

The toxicological profile of substituted quinolines can be complex, with potential effects including cytotoxicity, and in some cases, organ-specific toxicity.[4][5] Given these potential hazards, 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one must be handled and disposed of as hazardous chemical waste .[6] This classification is the cornerstone of our disposal strategy, ensuring compliance with stringent environmental regulations and safeguarding laboratory personnel.

Key Rationale: The "precautionary principle" is paramount in chemical safety. In the absence of specific data for a novel compound, we must infer its hazard profile from well-characterized structural analogs. This conservative approach minimizes risk and ensures the highest standard of care.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the compound or its waste, the following PPE is mandatory. The causality is clear: creating an impermeable barrier between the researcher and the chemical is the most direct way to prevent exposure.

PPE ComponentSpecificationRationale
Gloves Chemical-resistant nitrile glovesTo prevent dermal absorption and skin irritation.[7]
Eye Protection Safety goggles or a face shieldTo protect against splashes and airborne dust particles causing serious eye irritation.[1][7]
Lab Coat Standard, fully-buttoned laboratory coatTo protect skin and personal clothing from contamination.[7]
Respiratory Use in a chemical fume hoodTo prevent inhalation of dust or aerosols, which may cause respiratory irritation.[7][8]
Standard Operating Protocol for Disposal

The disposal of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one must follow a systematic and documented process from the point of generation to final pickup by a licensed hazardous waste contractor.

Proper segregation is critical to prevent dangerous chemical reactions.[6] Never mix incompatible waste streams.

  • Solid Waste: This includes unused or expired solid 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one, as well as contaminated consumables like weighing papers, pipette tips, and gloves.

  • Liquid Waste: This category includes solutions containing the compound. Collect these in a separate liquid waste container.

  • Contaminated Glassware: The initial solvent rinse of any glassware that has come into contact with the compound must be collected as hazardous liquid waste.[6][7]

The integrity of your waste container is essential for safe storage and transport.

  • Select a Compatible Container: Use a high-density polyethylene (HDPE) or other chemically resistant container that is free from damage and can be securely sealed.[6]

  • Affix a Hazardous Waste Label: As soon as you designate a container for waste, label it clearly with the words "HAZARDOUS WASTE ".[6]

  • Detail the Contents: On the label, list the full chemical name: "7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one". For liquid waste, include the solvent and approximate concentration. Do not use abbreviations.[6]

  • Keep Containers Closed: Waste containers must remain sealed at all times except when actively adding waste. This prevents the release of vapors and protects against spills.[8]

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of waste generation. This area must be under the control of laboratory personnel.

Once the container is full or you have completed the project, arrange for pickup through your institution's Environmental Health and Safety (EHS) office or a contracted licensed hazardous waste disposal company.[7] The final disposal method, typically high-temperature incineration, will be handled by the specialized facility to ensure complete destruction of the hazardous compound.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational flow for the proper disposal of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one.

G cluster_prep Preparation cluster_generation Waste Generation & Segregation cluster_containment Containment & Labeling cluster_disposal Final Disposal A Don Appropriate PPE (Gloves, Goggles, Lab Coat) C Generate Waste (Solid, Liquid, Glassware) A->C B Work in a Chemical Fume Hood B->C D Is waste solid or contaminated disposable? C->D E Is waste a solution or first rinse of glassware? C->E F Collect in Labeled SOLID Hazardous Waste Container D->F Yes G Collect in Labeled LIQUID Hazardous Waste Container E->G Yes H Ensure Container is Sealed and Stored in SAA F->H G->H I Contact EHS for Pickup H->I J Transport to Licensed Hazardous Waste Facility I->J

Disposal workflow for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one.
Emergency Procedures

In the event of accidental exposure or a spill, immediate and correct action is crucial.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Don PPE: Ensure you are wearing the appropriate PPE before addressing the spill.

  • Contain the Spill: For solid spills, carefully sweep the material to avoid generating dust.[6] For liquid spills, cover with an inert absorbent material like vermiculite or sand.[8]

  • Collect Waste: Carefully place all contaminated absorbent material, cleaning supplies, and any contaminated PPE into a new, properly labeled hazardous waste container.[6]

  • Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.[6]

The following first aid measures are based on data from structurally similar compounds[2][3][9]:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

  • Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[2]

  • Inhalation: Move the exposed person to fresh air. If they are not breathing, provide artificial respiration. Seek medical attention.[2]

  • Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate medical attention.[9]

By adhering to this comprehensive guide, laboratory professionals can ensure that the disposal of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one is managed safely, responsibly, and in full compliance with regulatory standards, thereby protecting both themselves and the environment.

References

  • NextSDS. (n.d.). 7-CHLORO-3-HYDROXYMETHYL-QUINOLIN-4-OL — Chemical Substance Information. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020). Cytotoxicity of 4-substituted quinoline derivatives: Anticancer and antileishmanial potential. PubMed. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Quinoline - Hazardous Substance Fact Sheet. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (2019). Safety Data Sheet: quinoline. Retrieved from [Link]

  • Thermo Fisher Scientific. (2011). 7-Chloro-4-hydroxyquinoline - SAFETY DATA SHEET. Retrieved from [Link]

Sources

Handling

Comprehensive Safety and Handling Guide for 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one

This guide provides essential safety protocols and logistical information for the handling and disposal of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. As a quinolinone derivative, this compound requires car...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety protocols and logistical information for the handling and disposal of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one. As a quinolinone derivative, this compound requires careful handling to mitigate potential health risks. The following procedures are based on established safety principles for analogous chemical structures and are intended for use by trained laboratory personnel.

Hazard Identification and Risk Assessment

Anticipated Hazards:

  • Skin and Eye Irritation: Similar compounds are known to cause skin and serious eye irritation.[2][3][4]

  • Acute Toxicity: May be harmful if swallowed, in contact with skin, or inhaled.[2][3]

  • Carcinogenicity and Mutagenicity: Some quinoline derivatives are suspected of causing genetic defects and may be carcinogenic.[1][5]

  • Aquatic Toxicity: Many related compounds are toxic to aquatic life with long-lasting effects.[6][7][8]

Given these potential risks, a multi-layered approach to personal protective equipment (PPE) is mandatory to minimize exposure.[1]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical for minimizing exposure. The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation Hand Protection Eye/Face Protection Skin and Body Protection Respiratory Protection
Weighing and Transferring Solids Chemical-resistant gloves (e.g., nitrile, tested to EN 374)Tightly fitting safety goggles with side shieldsLaboratory coatUse in a certified chemical fume hood. If not feasible, a NIOSH-approved respirator with particulate filters is required.[1]
Solution Preparation and Handling Chemical-resistant gloves (e.g., nitrile, tested to EN 374)Tightly fitting safety goggles and a face shield due to splash hazardLaboratory coatWork within a certified chemical fume hood.[9]
Running Reactions and Work-up Chemical-resistant gloves (e.g., nitrile, tested to EN 374)Tightly fitting safety goggles and a face shieldChemical-resistant laboratory coatAll operations should be conducted within a certified chemical fume hood.
Waste Disposal Chemical-resistant gloves (e.g., nitrile, tested to EN 374)Tightly fitting safety goggles with side shieldsLaboratory coatHandle in a well-ventilated area, preferably a chemical fume hood.

Important Considerations:

  • Always inspect gloves for signs of degradation or puncture before use.[10]

  • Wash hands thoroughly after handling the compound, even if gloves were worn.[7][10]

  • Contaminated clothing should be removed immediately and laundered separately before reuse.[6]

Engineering Controls

The primary engineering control for handling this compound is a properly functioning chemical fume hood.[9] All procedures that may generate dust, aerosols, or vapors should be performed within a fume hood to minimize inhalation exposure. Ensure the fume hood has been recently certified and maintain a clear working area to ensure proper airflow.

Step-by-Step Handling Procedures

A systematic approach to handling ensures safety at every stage.

Preparation and Weighing
  • Designate a Work Area: Cordon off a specific area within a chemical fume hood for handling the compound.

  • Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats, and solvent containers, before introducing the compound.

  • Don PPE: Put on the appropriate PPE as outlined in the table above.

  • Weighing: Carefully weigh the desired amount of the solid compound, minimizing the creation of dust.

  • Clean Up: Immediately clean any minor spills within the fume hood using appropriate methods (see Section 6).

Dissolution and Reaction
  • Solvent Addition: Slowly add the solvent to the solid to avoid splashing.

  • Maintain Containment: Keep the reaction vessel within the fume hood at all times.

  • Temperature Control: If heating or cooling is required, use appropriate equipment (e.g., heating mantle, ice bath) and monitor the reaction closely.

Workflow for Safe Handling

The following diagram illustrates the decision-making process for the safe handling of 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one.

start Start: Handling Quinolinone Derivative risk_assessment Conduct Risk Assessment (Review available SDS of analogs) start->risk_assessment ppe_selection Select Appropriate PPE (Gloves, Goggles, Lab Coat) risk_assessment->ppe_selection engineering_controls Work in a Certified Chemical Fume Hood ppe_selection->engineering_controls weighing Weighing and Transferring (Minimize dust generation) engineering_controls->weighing dissolution Dissolution and Reaction (Avoid splashes) weighing->dissolution waste_disposal Segregate and Dispose of Hazardous Waste dissolution->waste_disposal decontamination Decontaminate Work Area and Equipment waste_disposal->decontamination end End: Procedure Complete decontamination->end

Caption: Workflow for the safe handling of quinolinone derivatives.

Emergency Procedures

Spills
  • Small Spills (in a fume hood):

    • Alert others in the immediate area.

    • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

    • Collect the absorbent material into a sealed container for hazardous waste disposal.

    • Decontaminate the area with an appropriate solvent.

  • Large Spills (outside a fume hood):

    • Evacuate the laboratory immediately and alert others.

    • Close the laboratory doors to contain the spill.

    • Contact your institution's Environmental Health and Safety (EHS) department.

    • Do not attempt to clean up a large spill without proper training and equipment.

Personal Exposure
  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][10]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[3][10]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

Disposal Plan

All waste materials contaminated with 7-Chloro-4-hydroxy-3-(4-methoxyphenyl)quinolin-2(1H)-one must be treated as hazardous waste.

  • Solid Waste: Collect all contaminated solids, including empty containers, used weigh boats, and absorbent materials from spills, in a clearly labeled, sealed container.

  • Liquid Waste: Collect all reaction residues and contaminated solvents in a designated, labeled hazardous waste container.

  • Contaminated PPE: Dispose of used gloves and other disposable PPE in the designated hazardous waste stream.

Consult your institution's EHS department for specific guidelines on hazardous waste disposal.[5] Do not dispose of this chemical down the drain.[7]

References

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